{[4-(Benzyloxy)phenyl]methyl}(butyl)amine hydrochloride

• CAS: 1158417-32-3

Core Science & Biosynthesis

An In-depth Technical Guide to the Physicochemical Properties of Novel Benzyloxy-Phenyl-Amine Derivatives

Foreword: Navigating the Drug-Like Chemical Space

In the landscape of modern drug discovery, the adage "potency is not everything" has never been more resonant. The journey of a drug candidate from a promising hit to a viable therapeutic is fraught with challenges, with a significant portion of failures attributed to suboptimal pharmacokinetic properties.[1][2] At the heart of these properties lies the physicochemical nature of the molecule.[3][4][5] This guide provides an in-depth exploration of the critical physicochemical properties of a novel and promising class of compounds: benzyloxy-phenyl-amine derivatives. As researchers and drug development professionals, understanding how to measure, interpret, and engineer these properties is paramount to success. This document eschews a rigid template, instead adopting a narrative that follows the logical progression of scientific inquiry, from conceptual design to integrated data analysis, to best serve the needs of those working at the forefront of medicinal chemistry.

Chapter 1: The Benzyloxy-Phenyl-Amine Scaffold: A Privileged Motif

The benzyloxy-phenyl-amine core represents a versatile scaffold in medicinal chemistry. Its constituent parts—the flexible benzyloxy group, the rigid phenyl ring, and the ionizable amine—offer multiple points for modification, allowing for the fine-tuning of a compound's interaction with biological targets and its overall disposition in the body. The structure-activity relationships (SAR) of similar scaffolds have been explored in various contexts, from enzyme inhibitors to receptor antagonists.[6][7][8][9]

For the purpose of this guide, we will focus on a representative series of hypothetical derivatives based on a core structure, (4-(benzyloxy)phenyl)methanamine. By systematically altering substituents on the phenyl rings, we can directly observe the impact on key physicochemical parameters.

Table 1: Representative Benzyloxy-Phenyl-Amine Derivatives

Compound ID	R1 (Amine-side Phenyl)	R2 (Benzyloxy-side Phenyl)
BPA-001	H	H
BPA-002	4-Cl	H
BPA-003	4-OCH₃	H
BPA-004	H	4-NO₂

This series allows us to probe the effects of electron-withdrawing (Cl, NO₂) and electron-donating (OCH₃) groups on the fundamental properties that govern a molecule's fate in a biological system.

Chapter 2: Lipophilicity (logP/logD): The Gatekeeper of Membrane Permeability

2.1. The Causality Behind Lipophilicity

Lipophilicity, the affinity of a molecule for a lipid-like environment, is arguably one of the most critical physicochemical properties in drug design.[4] It governs a multitude of pharmacokinetic processes, including absorption across the gut wall, permeation of the blood-brain barrier, and binding to plasma proteins.[10] This property is quantified by the partition coefficient (logP) for the neutral species and the distribution coefficient (logD) which accounts for all ionized and non-ionized species at a specific pH.[11] An optimal balance is crucial; while high lipophilicity can enhance membrane permeability and target binding, it can also lead to poor aqueous solubility, increased metabolic clearance, and off-target toxicity.[3][4]

2.2. Experimental Protocol: Determining Lipophilicity via RP-HPLC

The Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) method is a widely used, reliable, and automatable technique for indirectly determining lipophilicity.[12] It measures the retention time of a compound on a non-polar stationary phase, which correlates well with its logP value.

Step-by-Step Methodology:

• System Preparation:

  • Equip an HPLC system with a C18 column and a UV detector.

  • Prepare the mobile phases: Phase A (e.g., aqueous buffer like 10mM ammonium acetate) and Phase B (e.g., organic solvent like acetonitrile or methanol).

• Calibration:

  • Prepare stock solutions of a homologous series of standards with known logP values (e.g., a set of alkylbenzenes).

  • Inject each standard individually and run a gradient or isocratic elution to determine its retention time (tᵣ).

  • Calculate the capacity factor (k) for each standard using the formula: k = (tᵣ - t₀) / t₀, where t₀ is the column dead time.

  • Generate a calibration curve by plotting the known logP values of the standards against their calculated log k values.

• Sample Analysis:

  • Prepare solutions of the benzyloxy-phenyl-amine derivatives (BPA-001 to BPA-004) in a suitable solvent (e.g., DMSO).

  • Inject each test compound onto the column under the same chromatographic conditions used for the standards.

  • Determine the retention time (tᵣ) and calculate the capacity factor (k) for each derivative.

• LogP Calculation:

  • Using the linear regression equation from the calibration curve, interpolate the logP value for each derivative from its measured log k.

2.3. Data Presentation & Workflow

The following table presents computationally predicted logP values alongside hypothetical experimental results for our derivative series.

Table 2: Lipophilicity Data for BPA Derivatives

Compound ID	Predicted cLogP*	Experimental logP (from RP-HPLC)	Experimental logD at pH 7.4
BPA-001	4.30[13]	4.15	2.18
BPA-002	4.85	4.72	2.75
BPA-003	4.25	4.08	2.11
BPA-004	4.18	4.25	2.28

*Note: Predicted values are sourced from databases for structurally similar compounds or calculated using algorithms like XLogP3 and serve as a baseline for comparison.[14][15]

Caption: Workflow for logP determination using RP-HPLC.

Chapter 3: Ionization State (pKa): The Driver of Interaction and Solubility

3.1. The Causality Behind pKa

The ionization constant (pKa) defines the pH at which a functional group is 50% ionized and 50% neutral. For the amine group in our benzyloxy-phenyl-amine series, the pKa dictates its charge state across the physiological pH range. This is critically important because the ionized form of a drug is typically more water-soluble, while the neutral form is more lipid-soluble and thus better able to cross cell membranes.[10][16] The pKa, therefore, profoundly influences not only solubility and permeability but also the potential for ionic interactions with target receptors.[16]

3.2. Experimental Protocol: Determining pKa via Potentiometric Titration

Potentiometric titration is a robust and widely used method for pKa determination.[17] It involves monitoring the pH of a solution as a titrant is added, allowing for the identification of the inflection point where the pH equals the pKa.[18]

Step-by-Step Methodology:

• Instrument Calibration: Calibrate a pH meter using at least three standard buffers (e.g., pH 4, 7, and 10) to ensure accurate measurements.[18]

• Sample Preparation:

  • Accurately weigh and dissolve the benzyloxy-phenyl-amine derivative in a suitable solvent system. For sparingly soluble compounds, a co-solvent system (e.g., methanol-water) may be necessary.[19]

  • Adjust the initial pH of the solution to the acidic range (e.g., pH 2) with a standardized acid (e.g., 0.1 M HCl).

• Titration:

  • Place the sample solution in a thermostatted vessel under an inert nitrogen atmosphere to prevent CO₂ absorption.

  • Begin titrating with a standardized base (e.g., 0.1 M NaOH), adding small, precise increments.

  • Record the pH value after each addition, allowing the reading to stabilize.

• Data Analysis:

  • Plot the measured pH against the volume of titrant added to generate a titration curve.

  • Calculate the first derivative of the curve (ΔpH/ΔV). The peak of the first derivative curve corresponds to the equivalence point.

  • The pKa is the pH value at the half-equivalence point.[18]

3.3. Data Presentation & Ionization Diagram

Substituents can significantly alter the basicity of the amine. Electron-withdrawing groups are expected to lower the pKa, while electron-donating groups should increase it.

Table 3: pKa Data for BPA Derivatives

Compound ID	Rationale for Expected pKa Shift	Predicted pKa*	Experimental pKa
BPA-001	Baseline	9.2	9.15
BPA-002	Inductive withdrawal by Cl decreases electron density on N	8.8	8.78
BPA-003	Donating OCH₃ group increases electron density on N	9.4	9.42
BPA-004	Strong resonance withdrawal by NO₂ decreases electron density	8.5	8.45

*Note: Predicted values can be obtained from various computational software packages.[20]

Caption: Relationship between pH, pKa, and the ionization state of an amine.

Chapter 4: Aqueous Solubility: The Prerequisite for Absorption

4.1. The Causality Behind Solubility

Aqueous solubility is the maximum concentration of a compound that can dissolve in water or an aqueous buffer at a given temperature.[21] It is a fundamental requirement for oral bioavailability; a drug must first dissolve in the gastrointestinal fluids before it can be absorbed into circulation.[22][23] Poor solubility is a major hurdle in drug development, leading to formulation challenges and unreliable in vivo performance.[22][24] Solubility is influenced by a compound's crystal lattice energy, lipophilicity, and ionizability.[22]

4.2. Experimental Protocol: Kinetic Solubility Assay via Nephelometry

For early-stage drug discovery, kinetic solubility assays provide a high-throughput assessment of a compound's dissolution behavior.[22][23] Nephelometry, which measures light scattering from undissolved particles, is a common and efficient readout method.[25]

Step-by-Step Methodology:

• Stock Solution Preparation: Prepare high-concentration stock solutions of the BPA derivatives in 100% dimethyl sulfoxide (DMSO).

• Serial Dilution:

  • In a 96-well microplate, add the target aqueous buffer (e.g., phosphate-buffered saline, pH 7.4).

  • Add a small volume of the DMSO stock solution to the first well and mix, initiating precipitation. This creates the highest test concentration.

  • Perform a serial dilution across the plate to create a range of concentrations.

• Incubation and Measurement:

  • Incubate the plate for a defined period (e.g., 1-2 hours) at a constant temperature to allow the system to approach equilibrium.

  • Place the microplate in a nephelometer and measure the amount of scattered light in each well.

• Data Analysis:

  • Plot the light scattering units against the compound concentration.

  • The concentration at which the light scattering signal begins to rise significantly above the baseline is determined to be the kinetic solubility limit.

4.3. Data Presentation & Workflow

The solubility of benzyloxy-phenyl-amine derivatives will be highly dependent on their pKa and logP. Generally, higher logP values and the neutral form of the compound will lead to lower aqueous solubility.

Table 4: Aqueous Solubility Data for BPA Derivatives (pH 7.4)

Compound ID	Key Influencing Factors	Kinetic Solubility (µg/mL)
BPA-001	Baseline lipophilicity and basicity	45
BPA-002	Highest lipophilicity (logP 4.72)	15
BPA-003	Highest basicity (pKa 9.42), mostly ionized	65
BPA-004	Lowest basicity (pKa 8.45), less ionized	30

A common goal for drug discovery compounds is a solubility of >60 µg/mL.[22]

Caption: Decision-making workflow in lead optimization based on physicochemical data.

Conclusion

The physicochemical properties of novel benzyloxy-phenyl-amine derivatives are not mere data points; they are the fundamental determinants of a compound's potential success. Through rigorous experimental evaluation of lipophilicity, ionization, and solubility, researchers can build a comprehensive profile that guides rational drug design. This guide has outlined not only the "how" of these measurements but also the critical "why," grounding experimental protocols in the causal relationships that drive pharmacokinetics. By integrating these principles into the early stages of discovery, the scientific community can more efficiently navigate the complex chemical space to identify and advance drug candidates with a higher probability of clinical success.

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An In-depth Technical Guide to Early-Stage Research on the Biological Activity of Butylamine Derivatives

This guide provides a comprehensive overview of the foundational steps and rationale involved in the early-stage investigation of the biological activities of novel butylamine derivatives. It is intended for researchers, scientists, and drug development professionals engaged in the discovery and characterization of new therapeutic agents. This document emphasizes the importance of a structured, evidence-based approach to experimental design, from initial screening to mechanistic insights.

Introduction: The Therapeutic Potential of Butylamine Scaffolds

The butylamine moiety, a simple four-carbon alkyl chain with a terminal amine, serves as a versatile scaffold in medicinal chemistry. Its derivatives have demonstrated a wide spectrum of biological activities, attributable to the amine group's ability to form hydrogen bonds and act as a proton acceptor, as well as the lipophilic nature of the butyl chain, which can facilitate membrane permeability. Early-stage research is critical for identifying and validating the therapeutic potential of these derivatives, which can range from combating infectious diseases to addressing complex neurological disorders and cancer.

This guide will navigate the user through the logical progression of in vitro assays, providing not only detailed protocols but also the scientific reasoning behind the selection of specific experimental models and techniques.

Part 1: Initial Screening for Bioactivity: A Multi-pronged Approach

The initial phase of research aims to cast a wide net to identify any significant biological effects of the newly synthesized butylamine derivatives. The three primary areas of investigation at this stage are typically antimicrobial, anticancer, and neurological activities.

Antimicrobial and Antifungal Activity

The emergence of antimicrobial resistance necessitates the discovery of new chemical entities with efficacy against pathogenic bacteria and fungi.[1] Butylamine derivatives, due to their potential to disrupt microbial membranes and other cellular processes, are promising candidates.

The initial assessment of antimicrobial properties involves determining the compound's ability to inhibit the growth of a panel of clinically relevant microorganisms. The choice of bacterial and fungal strains is crucial and should include representatives of both Gram-positive and Gram-negative bacteria, as well as common fungal pathogens, to ascertain the spectrum of activity. Alkyl amines have been shown to affect both gram-positive and gram-negative organisms.[2]

Table 1: Representative Microbial Panel for Initial Screening

Microorganism	Type	Clinical Relevance
Staphylococcus aureus	Gram-positive	Common cause of skin and soft tissue infections.
Escherichia coli	Gram-negative	Indicator of fecal contamination and pathogen.
Pseudomonas aeruginosa	Gram-negative	Opportunistic pathogen, often multidrug-resistant.
Candida albicans	Fungus (Yeast)	Common cause of opportunistic fungal infections.

The following diagram illustrates the typical workflow for assessing the antimicrobial potential of butylamine derivatives.

Caption: Workflow for the evaluation of antimicrobial activity of butylamine derivatives.

This method provides a qualitative assessment of antimicrobial activity.

• Preparation of Inoculum: From a fresh culture of the test microorganism, prepare a suspension in sterile saline to a turbidity equivalent to a 0.5 McFarland standard (approximately 1-2 x 10^8 CFU/mL).

• Inoculation of Agar Plates: Using a sterile cotton swab, evenly streak the prepared inoculum over the entire surface of a Mueller-Hinton agar plate.

• Well Creation: Aseptically create wells (6-8 mm in diameter) in the agar using a sterile cork borer.

• Application of Test Compound: Add a defined volume (e.g., 100 µL) of the butylamine derivative solution (at a known concentration) into each well. A negative control (solvent) and a positive control (a standard antibiotic) should be included.[3][4]

• Incubation: Incubate the plates at 37°C for 18-24 hours.

• Observation and Measurement: Measure the diameter of the zone of inhibition (the clear area around the well where microbial growth is inhibited) in millimeters.

This quantitative method determines the lowest concentration of a compound that inhibits visible microbial growth.

• Preparation of Compound Dilutions: In a 96-well microtiter plate, prepare serial twofold dilutions of the butylamine derivative in Mueller-Hinton broth.

• Inoculum Preparation: Dilute the 0.5 McFarland standard suspension to achieve a final concentration of approximately 5 x 10^5 CFU/mL in each well after inoculation.

• Inoculation: Add the standardized inoculum to each well of the microtiter plate. Include a growth control (no compound) and a sterility control (no inoculum).

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• Reading the MIC: The MIC is the lowest concentration of the compound at which there is no visible growth (turbidity) in the well.[5]

Anticancer (Cytotoxic) Activity

The search for novel anticancer agents is a cornerstone of drug discovery. Butylamine derivatives can be designed to interact with various cellular targets to induce cancer cell death.

Initial screening for anticancer activity involves assessing the cytotoxicity of the compounds against a panel of human cancer cell lines. The selection of cell lines is critical and should ideally represent different cancer types to identify broad-spectrum or selective activity.[6] The NCI-60 panel is a well-established resource for this purpose, though smaller, more focused panels are often used in early-stage research.[6]

Table 2: Representative Cancer Cell Line Panel for Initial Screening

Cell Line	Cancer Type	Key Characteristics
MCF-7	Breast (Adenocarcinoma)	Estrogen receptor-positive.
MDA-MB-231	Breast (Adenocarcinoma)	Triple-negative, highly invasive.
A549	Lung (Carcinoma)	Commonly used for lung cancer research.
HeLa	Cervical (Carcinoma)	A widely used, robust cell line.
HepG2	Liver (Hepatocellular Carcinoma)	A well-differentiated human liver cancer cell line.

The following diagram outlines the process for evaluating the anticancer potential of butylamine derivatives.

Caption: Workflow for the evaluation of the cytotoxic activity of butylamine derivatives.

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.[7]

• Cell Seeding: Seed cancer cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a range of concentrations of the butylamine derivative and incubate for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT solution (typically 0.5 mg/mL) to each well and incubate for 2-4 hours at 37°C. Metabolically active cells will reduce the yellow MTT to purple formazan crystals.[7][8]

• Solubilization of Formazan: Add a solubilizing agent (e.g., DMSO or a specialized detergent solution) to each well to dissolve the formazan crystals.[7]

• Absorbance Measurement: Read the absorbance of the wells at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the untreated control. The IC50 value (the concentration of the compound that inhibits 50% of cell growth) can then be determined by plotting a dose-response curve.

Neuroprotective Activity

Neurodegenerative diseases and acute neuronal injury (e.g., stroke) represent significant unmet medical needs. Some butylamine derivatives, such as 3-n-butylphthalide, have shown promise as neuroprotective agents.[9][10]

Initial in vitro screening for neuroprotective activity often involves challenging cultured neurons with a neurotoxic stimulus and assessing the ability of the test compound to prevent cell death. A common model is glutamate-induced excitotoxicity, which mimics the neuronal damage that occurs during ischemic stroke.[11][12]

Table 3: Common In Vitro Models for Neuroprotection Studies

Cell Type	Model System	Rationale
Primary Cortical Neurons	Glutamate-induced excitotoxicity	Closely mimics the in vivo neuronal environment and excitotoxic cell death.[11]
SH-SY5Y (Neuroblastoma line)	Oxidative stress (e.g., H2O2-induced toxicity)	A human-derived cell line that can be differentiated into a neuronal phenotype.
PC-12 (Pheochromocytoma line)	Serum deprivation-induced apoptosis	A well-characterized model for studying neuronal apoptosis.

The following diagram illustrates the workflow for assessing the neuroprotective potential of butylamine derivatives.

Caption: Workflow for the evaluation of the neuroprotective activity of butylamine derivatives.

This assay evaluates a compound's ability to protect neurons from glutamate-induced cell death.

• Cell Culture: Culture primary cortical neurons or a suitable neuronal cell line in appropriate media.

• Compound Pre-treatment: Pre-treat the neuronal cultures with various concentrations of the butylamine derivative for a defined period (e.g., 24 hours).

• Glutamate Insult: Expose the cells to a neurotoxic concentration of L-glutamate for a short duration (e.g., 5-15 minutes), followed by a return to normal media.

• Post-insult Incubation: Incubate the cells for 24 hours to allow for the development of neuronal damage.

• Assessment of Cell Viability: Quantify neuronal cell death using methods such as the LDH release assay (which measures membrane integrity) or the MTT assay. A decrease in cell death in the presence of the butylamine derivative indicates neuroprotective activity.

Part 2: Delving into Mechanisms of Action

Once a butylamine derivative has demonstrated significant activity in the initial screens, the next logical step is to investigate its mechanism of action. This provides crucial insights into its therapeutic potential and guides further development.

Apoptosis Signaling Pathway in Cancer

Many effective anticancer drugs induce apoptosis, or programmed cell death, in cancer cells. Understanding whether a butylamine derivative activates this pathway is a key step in its characterization.

The following diagram illustrates the two major apoptosis signaling pathways.

Caption: Overview of the major signaling pathways leading to apoptosis.[13][14]

Neuroprotective Signaling Pathways of 3-n-Butylphthalide

3-n-butylphthalide (NBP) is a well-studied butylamine derivative with neuroprotective effects. Its mechanism of action is multi-faceted, involving the modulation of several key signaling pathways.[15][16][17]

The following diagram summarizes some of the known neuroprotective signaling pathways activated by NBP.

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• 16. Neuroprotective effect of Dl-3-n-butylphthalide against ischemia–reperfusion injury is mediated by ferroptosis regulation via the SLC7A11/GSH/GPX4 pathway and the attenuation of blood–brain barrier disruption - PMC [pmc.ncbi.nlm.nih.gov]
• 17. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Engineering Bioavailability: A Literature Review of Aromatic Amine Hydrochloride Salts in Medicinal Chemistry

Executive Summary: The Strategic Imperative of Salt Selection

In modern medicinal chemistry, the physicochemical properties of active pharmaceutical ingredients (APIs) often dictate their clinical viability. An estimated 50% of all drug molecules used in medicinal therapy are administered as salts 1. Among these, hydrochloride (HCl) is the overwhelmingly dominant counterion, accounting for approximately 15.5% of all medicinal salt compounds [[2]]().

Aromatic amines—ubiquitous in kinase inhibitors, psychotropics, and antihistamines—present a unique biopharmaceutical challenge. Due to their distinct electronic structures, they exhibit high lipophilicity and poor aqueous solubility. Converting these weak bases into hydrochloride salts is a critical preformulation strategy to enhance dissolution rates, bioavailability, and solid-state stability. This whitepaper deconstructs the causality behind aromatic amine salt formation, outlines self-validating experimental protocols, and provides a comprehensive framework for drug development professionals.

Physicochemical Causality: The Aromatic Amine Challenge

To understand why hydrochloride salts are engineered, we must first analyze the thermodynamics of the aromatic amine free base.

Unlike aliphatic amines (e.g., cyclohexylamine, pKa ~10.6), aromatic amines (e.g., aniline) are significantly weaker bases, with the pKa of their conjugate acid (anilinium ion) hovering around 4.6 3. This depression in basicity is caused by resonance delocalization : the lone pair of electrons on the sp³-hybridized nitrogen delocalizes into the aromatic π-electron system, giving the nitrogen partial sp² character 3. Because the lone pair is less available, protonation requires a strong acid.

Hydrochloric acid (pKa ≈ -6) provides the necessary thermodynamic driving force ( ΔpKa>3 ) to ensure complete protonation, yielding a stable, highly crystalline salt that disrupts the lipophilic crystal lattice and facilitates rapid aqueous hydration 4.

Caption: Causality of aromatic amine physicochemical properties and HCl salt formation.

The Common-Ion Effect: A Kinetic and Thermodynamic Risk

While HCl salts drastically improve solubility, formulation scientists must account for the common-ion effect during oral administration. Gastric fluid is highly acidic (pH 1–2) and rich in endogenous chloride ions.

According to Le Chatelier's principle, an excess of chloride ions can suppress the dissolution of the API-HCl salt, shifting the equilibrium toward the solid state and decreasing the apparent solubility ( Ksp​ ) 5. If the gastric pH drops below the API's pHmax​ (the pH at which the solubility of the free base equals the solubility of the salt), the formulation risks premature precipitation of either the free base or the salt itself 6.

Caption: Mechanism of the common-ion effect on API-HCl salts in gastric fluid.

Quantitative Data: Market Prevalence and Physicochemical Shifts

The selection of a salt form is a rigorous, data-driven process. Tables 1 and 2 summarize the market distribution of pharmaceutical salts and the quantifiable impact of HCl salt formation on a preclinical candidate.

Table 1: Prevalence of Pharmaceutical Salts in Medicinal Chemistry 7

Salt Counterion	Market Share (%)	Primary Application / Causality
Hydrochloride	15.5%	High solubility, low MW, complete protonation of weak bases.
Sodium	9.0%	Deprotonation of weak acids (e.g., carboxylic acids).
Sulfate	4.0%	Divalent counterion, useful for highly basic APIs.
Acetate	2.5%	Buffering capacity, moderate solubility enhancement.

| Mesylate | 1.0% | Alternative to HCl when the common-ion effect is problematic. |

Table 2: Physicochemical Shift: Free Base vs. Hydrochloride Salt (Example: Preclinical Candidate IIIM-290) 8

Property	Free Base (Aromatic Amine)	Hydrochloride Salt	Causality of Shift
Aqueous Solubility	Low (Poorly soluble)	45-fold increase	Ionization disrupts crystal lattice, enhancing hydration.
Log P (Lipophilicity)	High	Decreased	Charged anilinium species prefers the aqueous phase.
Dissolution Rate	Slow	Rapid (pH 1.2 - 6.8)	Increased surface wettability and lower lattice energy.

| Solid-State Form | Amorphous / Unstable | Highly Crystalline | Strong electrostatic interactions between API⁺ and Cl⁻. |

Self-Validating Protocol: High-Throughput Salt Screening & Crystallization

To ensure reproducibility and scientific integrity, salt selection must be moved to the early research phase (Phase I) to prevent costly repetition of toxicological studies [[1]](). The following methodology represents a self-validating system for synthesizing aromatic amine HCl salts.

Step 1: Thermodynamic Profiling

• Action: Determine the pKa and intrinsic solubility ( S0​ ) of the aromatic amine free base using potentiometric titration.

• Causality: Establishing a baseline pKa confirms that HCl will provide the necessary ΔpKa>3 for stable salt formation, preventing disproportionation back to the free base during storage.

Step 2: Solvent Selection & Dissolution

• Action: Dissolve the free base in a polar aprotic or protic solvent (e.g., acetone or ethanol) at 50°C.

• Causality: The solvent must fully solvate the free base but exhibit lower solubility for the resulting ionic salt, creating the thermodynamic gradient required to drive precipitation.

Step 3: Acid Addition (Stoichiometric Control)

• Action: Add 1.05 molar equivalents of concentrated HCl (or ethereal HCl) dropwise under continuous stirring.

• Causality: A slight stoichiometric excess ensures complete protonation of the weakly basic nitrogen. Dropwise addition controls the supersaturation level, preventing the kinetic trapping of amorphous solids and favoring a crystalline lattice.

Step 4: Controlled Crystallization

• Action: Implement a linear cooling ramp (0.5°C/min) to 5°C. If no precipitation occurs, add a non-polar anti-solvent (e.g., heptane) dropwise.

• Causality: Slow cooling provides the activation energy needed for molecules to arrange into the most thermodynamically stable polymorphic form.

Step 5: Isolation and Yield Validation

• Action: Filter the precipitate, wash with cold anti-solvent, and dry under vacuum at 40°C for 24 hours.

• Validation Check: Calculate the molar yield. A mass balance check acts as the first self-validating node; a yield <70% suggests incomplete protonation or improper solvent selection.

Analytical Validation Workflow

A synthesized salt is only as reliable as its analytical validation. The following workflow ensures the structural and polymorphic integrity of the HCl salt.

• Powder X-Ray Diffraction (PXRD): Confirms the transition from an amorphous free base to a highly crystalline salt lattice.

• Differential Scanning Calorimetry (DSC): The thermogram must show a single, sharp endothermic melting peak distinct from the free base. The absence of the free base melting peak self-validates the purity of the conversion.

• ¹³C and ¹H NMR Spectroscopy: While the aromatic region of a ¹³C NMR spectrum may not shift significantly upon salt formation, the chemical shifts of the carbons immediately adjacent to the protonated nitrogen will show distinct deviations (~2 ppm shift), confirming successful ionic interaction rather than a mere physical mixture 8.

Caption: Workflow for aromatic amine hydrochloride salt selection and validation.

Conclusion

The conversion of aromatic amines to their hydrochloride salts is not a mere formulation afterthought; it is a fundamental pillar of rational drug design. By understanding the electronic causality of nitrogen lone pair delocalization, controlling the thermodynamics of crystallization, and anticipating physiological hurdles like the common-ion effect, application scientists can engineer APIs with vastly superior bioavailability and stability profiles.

References

• Salt Selection in Drug Development | Pharmaceutical Technology.
• Clearing the Confusion on Pharmaceutical Salts & Drug Names | Drugs.com.
• Clearing Up the Confusion: Drug Names and Their Salts | World Pharma Today.
• Aromatic amine | Grokipedia.
• Pharmaceutical salts of small molecule drugs: opportunities and challenges | European Pharmaceutical Review.
• Salt formation to improve drug solubility | USPTO.
• Chapter 10, Amines | SDSU Chemistry.
• Selection of a Water-Soluble Salt Form of a Preclinical Candidate, IIIM-290: Multiwell-Plate Salt Screening and Characterization | PMC.

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• 5. ptacts.uspto.gov [ptacts.uspto.gov]
• 6. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 7. Clearing Up the Confusion: Drug Names and Their Salts [worldpharmatoday.com]
• 8. Selection of a Water-Soluble Salt Form of a Preclinical Candidate, IIIM-290: Multiwell-Plate Salt Screening and Characterization - PMC [pmc.ncbi.nlm.nih.gov]

Investigating the Structure-Activity Relationship of Benzyloxy-Substituted Amines: A Comprehensive Guide to Pharmacophore Optimization

Executive Summary

Benzyloxy-substituted amines ( Ar−CH2​−O−NH2​ ) and their derivatives are privileged building blocks in medicinal chemistry. Characterized by the presence of an electronegative oxygen atom adjacent to a primary or secondary amine, these compounds exhibit the "alpha effect," which significantly enhances their nucleophilicity. This guide explores the structure-activity relationship (SAR) of benzyloxyamines, detailing how specific aromatic substitutions and linker modifications dictate target affinity, with a focus on their role as potent enzyme inhibitors.

The Mechanistic Rationale of the Benzyloxy Motif

The strategic incorporation of a benzyloxy motif into a drug scaffold serves two primary mechanistic functions:

• Electronic Modulation: The adjacent oxygen atom donates electron density into the σ∗ orbital of the N-H bond, increasing the basicity and nucleophilicity of the nitrogen. This makes benzyloxyamines exceptional precursors for hydroxamates, which are classic zinc-chelating pharmacophores used in1 [1].

• Hydrophobic Engagement: The flexible benzyl ring acts as a lipophilic probe. It can rotate to achieve optimal π−π stacking or hydrophobic packing within deep enzymatic clefts, such as the tryptophan-binding pocket of2 [2].

Core Structure-Activity Relationship (SAR) Principles

When optimizing benzyloxyamines, structural modifications directly govern pharmacokinetic properties and target residence time.

Aromatic Ring Substitution: The Power of Halogen Bonding

The most dramatic SAR shifts occur via halogenation of the benzyl ring. In the development of3 [3], the N4-benzyloxy group is critical for probing the enzyme's hydrophobic cleft.

• Positioning Matters: Ortho- or meta-chloro substitutions yield a 6- to 7-fold increase in potency compared to the unsubstituted benzyl ring. However, shifting the halogen to the para position results in a 16-fold enhancement.

• Polarizability and the Sigma Hole: The potency of para-substituted halogens follows the trend I≈Br>Cl>F . The para-iodo analogue achieves sub-nanomolar affinity ( Ki​=0.436 nM). Causality: Iodine is highly polarizable and possesses a large van der Waals radius, perfectly filling the distal hydrophobic pocket. Furthermore, the anisotropic charge distribution on heavy halogens creates a positive "sigma hole," enabling strong, highly directional halogen bonding with the enzyme's backbone carbonyls.

Linker Modifications: Steric Constraints

In studies targeting 4 [4], benzyloxyamines are used to synthesize substituted oxyoxalamides. SAR data indicates that substituting the oxyoxalamide linker with small alkyl groups (e.g., methyl) enhances inhibitory potency by restricting conformational freedom. Conversely, larger alkyl or polar groups clash with the narrow S1' subpocket, leading to a significant loss of activity.

Structure-activity relationship logic for N4-benzyloxy substituted CD73 inhibitors.

Quantitative SAR Analysis: CD73 Inhibition

The following table summarizes the quantitative impact of benzyl ring substitutions on human CD73 inhibition, demonstrating the profound effect of para-halogenation.

Compound	N4-Benzyl Substitution	CD73 Ki​ (nM)	Fold Enhancement vs. Baseline	Mechanistic Driver
9	Unsubstituted (H)	~7.00	1.0x	Baseline hydrophobic packing
10/11	o-Chloro / m-Chloro	~1.00 - 1.15	6.0x - 7.0x	Improved lipophilicity
16	p-Chloro	~0.44	16.0x	Optimal vector for hydrophobic cleft
18	p-Iodo	0.436	>16.0x	Strong halogen bonding via sigma hole

Experimental Workflows: Synthesis and Validation

To ensure scientific integrity, the following protocols are designed as self-validating systems.

Protocol 1: Synthesis of Substituted Benzyloxyamines (Gabriel-Type)

This procedure utilizes N-hydroxyphthalimide to prevent over-alkylation, followed by hydrazinolysis (the Ing-Manske procedure).

Materials: N-hydroxyphthalimide, substituted benzyl bromide, K2​CO3​ , N,N-dimethylformamide (DMF), hydrazine hydrate, chloroform ( CHCl3​ ).

• Alkylation: Dissolve N-hydroxyphthalimide (1.0 eq) and K2​CO3​ (1.5 eq) in anhydrous DMF. Slowly add the substituted benzyl bromide (1.1 eq). Stir at 60°C for 4 hours.

  • Causality: K2​CO3​ deprotonates the hydroxyl group, generating a strong nucleophile that attacks the benzyl halide via an SN​2 mechanism.

• Validation Check 1: Monitor via TLC (Hexane:EtOAc 3:1). The disappearance of the highly polar N-hydroxyphthalimide spot confirms complete conversion.

• Hydrazinolysis: Isolate the intermediate via aqueous workup. Dissolve the intermediate in CHCl3​ /EtOH and add hydrazine hydrate (1.2 eq). Reflux for 2 hours.

  • Causality: Hydrazine attacks the imide carbonyls, transferring the phthaloyl group to form phthalhydrazide, thereby liberating the free benzyloxyamine.

• Validation Check 2 (Self-Validating Step): The reaction will turn cloudy, and a dense white precipitate (phthalhydrazide) will form. This precipitation is thermodynamically highly favorable, driving the equilibrium to completion.

• Isolation: Filter off the white precipitate. Acidify the filtrate with 4N HCl in dioxane to precipitate the benzyloxyamine hydrochloride salt. Filter and dry under vacuum.

Synthetic workflow for substituted benzyloxyamines via Gabriel-type synthesis.

Protocol 2: In Vitro Enzyme Inhibition Assay (CD73)

This assay measures the ability of the synthesized benzyloxyamine derivatives to inhibit CD73-mediated hydrolysis of AMP into adenosine and inorganic phosphate ( Pi​ ).

• Enzyme Preparation: Incubate recombinant human soluble CD73 (0.1 ng/µL) with varying concentrations of the benzyloxyamine inhibitor (0.1 nM to 10 µM) in assay buffer (25 mM Tris, 140 mM NaCl, pH 7.4) for 15 minutes at 37°C.

  • Causality: Pre-incubation allows the inhibitor to achieve binding equilibrium within the hydrophobic cleft before substrate competition begins.

• Reaction Initiation: Add 50 µM AMP to initiate the reaction. Incubate for exactly 10 minutes at 37°C.

• Detection: Stop the reaction by adding Malachite Green reagent.

  • Causality: Malachite Green forms a highly colored complex with the liberated Pi​ and molybdate under acidic conditions.

• Validation & Readout: A successful reaction without inhibition will turn dark green. Measure absorbance at 620 nm. Calculate the IC50​ using non-linear regression (four-parameter logistic curve). Convert to Ki​ using the Cheng-Prusoff equation.

References

• Discovery of Novel Hydroxamates as Highly Potent Tumor Necrosis Factor- α Converting Enzyme Inhibitors ACS Publications URL
• O-Benzylhydroxylamine | 622-33-3 Benchchem URL
• Structure–Activity Relationship of 3-Methylcytidine-5′- α , β -methylenediphosphates as CD73 Inhibitors ACS Publications URL
• Structure–activity relationships of substituted oxyoxalamides as inhibitors of the human soluble epoxide hydrolase NIH / PMC URL

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. O-Benzylhydroxylamine | 622-33-3 | Benchchem [benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Structure–activity relationships of substituted oxyoxalamides as inhibitors of the human soluble epoxide hydrolase - PMC [pmc.ncbi.nlm.nih.gov]

Discovery of N-(4-(benzyloxy)-phenyl)-sulfonamide derivatives as novel antagonists

Discovery of N-(4-(benzyloxy)-phenyl)-sulfonamide Derivatives as Novel AR Antagonists: A Technical Guide

Executive Summary & Mechanistic Rationale

The Androgen Receptor (AR) is a ligand-activated transcription factor and the primary therapeutic target for prostate cancer (PCa)[1]. Historically, non-steroidal antiandrogens (e.g., enzalutamide, bicalutamide) have been designed to competitively bind to the AR’s ligand-binding pocket (LBP)[2]. However, the therapeutic efficacy of LBP antagonists is frequently compromised by the rapid emergence of point mutations within the pocket (such as T878A and F877L), which can convert these antagonists into agonists[2][3].

To bypass LBP-mediated resistance, structural biologists and medicinal chemists have shifted focus to the Activation Function 2 (AF2) region[4]. The AF2 site is a highly conserved hydrophobic groove formed by helices 3, 4, and 12 of the AR ligand-binding domain (LBD)[1]. Upon androgen binding, the LBD undergoes a conformational shift that exposes the AF2 pocket, allowing it to recruit steroid receptor coactivators (SRCs) via their FxxLF motifs[1].

By developing small molecules that target the AF2 site rather than the LBP, researchers can physically block coactivator recruitment through steric hindrance, effectively silencing AR transcriptional activity regardless of upstream LBP mutations[4][5]. Through structure-based virtual screening (SBVS), N-(4-(benzyloxy)-phenyl)-sulfonamide derivatives —most notably the lead compound T1-12 —were discovered as potent, new-scaffold AR AF2 antagonists[4][6].

Mechanism of AR transcriptional silencing via AF2 pocket blockade by compound T1-12.

Chemical Synthesis & Structure-Activity Relationship (SAR)

The synthesis of the N-(4-(benzyloxy)-phenyl)-sulfonamide scaffold relies on a highly efficient, three-step nucleophilic substitution and reduction pathway[1]. This modular approach allows for rapid diversification of the sulfonyl R-group to establish a comprehensive Structure-Activity Relationship (SAR) profile[1][4].

Step-by-Step Synthesis Protocol

• Etherification: Combine 4-nitrophenol (10 mmol), benzyl chloride (10 mmol), and potassium carbonate ( K2​CO3​ , 15 mmol) in 20 mL of N,N-dimethylformamide (DMF). Heat the mixture at 80 °C for 24 hours to yield the intermediate 1-(benzyloxy)-4-nitrobenzene[1].

• Reduction: Reduce the nitro group of 1-(benzyloxy)-4-nitrobenzene to an amine using standard catalytic hydrogenation to produce 4-(benzyloxy)aniline[1].

• Sulfonylation: Treat the resulting 4-(benzyloxy)aniline with a selected sulfonyl chloride (e.g., dimethylsulfamoyl chloride for T1-12) in the presence of pyridine. This yields the final N-(4-(benzyloxy)-phenyl)-sulfonamide derivative[1][4].

Three-step synthesis workflow for N-(4-(benzyloxy)-phenyl)-sulfonamide derivatives.

Quantitative SAR Data Summary

Extensive SAR analysis revealed that the steric bulk and electronic properties of the sulfonyl moiety dictate binding affinity at the AF2 site. Compound T1-12, featuring an N,N-dimethylsulfuric diamide group, emerged as the most potent derivative[4].

Compound	Chemical Name / Sulfonyl R-Group	AR Antagonism IC₅₀ (μM)	Peptide Displacement IC₅₀ (μM)
T1-12	N′-(4-(Benzyloxy)phenyl)-N,N-dimethylsulfuric diamide	0.47	18.05
T1-58	N-(4-(Benzyloxy)phenyl)-4-bromobenzenesulfonamide	~1.5 - 5.0	Not Determined
T1-62	N-(4-(Benzyloxy)phenyl)-4-methylbenzenesulfonamide	> 5.0	Not Determined

(Data aggregated from primary biological evaluations[4][6][7])

Biological Evaluation & Self-Validating Protocols

To ensure scientific rigor, the antagonistic causality of T1-12 must be validated through orthogonal systems: proving direct physical binding at the AF2 site (in vitro) and demonstrating physiological tumor suppression (in vivo)[5].

Protocol A: TR-FRET AR Coactivator Peptide Displacement Assay

Causality: To confirm that T1-12 functions specifically as an AF2 antagonist, it must competitively displace the FxxLF coactivator peptide only when the AR is in its active, androgen-bound conformation[5].

• Reagent Master Mix: Prepare a TR-FRET buffer containing 1 nM terbium (Tb)-labeled anti-GST antibody, 5 nM GST-tagged AR-LBD protein, and 100 nM fluorescently labeled D11-FxxLF peptide[5].

• Conformational Activation: Add 100 nM dihydrotestosterone (DHT) to the master mix. DHT binds the LBP, inducing the active conformation and exposing the AF2 pocket[5].

• Compound Incubation: Dispense serial dilutions of T1-12 (ranging from 0.01 μM to 100 μM) into a 384-well microplate containing the activated master mix[7].

• Data Acquisition: Incubate the plate for 2 hours at room temperature. Measure the TR-FRET emission ratio (520 nm / 495 nm)[5].

• Validation Check: A dose-dependent decrease in the FRET signal confirms that T1-12 is physically displacing the FxxLF peptide from the AF2 site (T1-12 IC₅₀ = 18.05 μM)[5][7].

Protocol B: In Vivo LNCaP Xenograft Efficacy

Causality: Pharmacokinetic profiling of T1-12 revealed a short elimination half-life (1.52 h) and high plasma clearance (21.97 L/h/kg), resulting in poor oral bioavailability[5]. To isolate its pharmacodynamic efficacy from these PK limitations, the compound must be administered intratumorally to guarantee target engagement[5].

• Model Establishment: Inject male CB17 SCID mice subcutaneously with 5×106 LNCaP human prostate cancer cells suspended in Matrigel[5].

• Formulation: Prepare a 2.5 mg/mL working solution of T1-12 by dissolving the compound in a vehicle of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline[7].

• Treatment Regimen: Once tumors reach a measurable volume (~100 mm³), randomize the mice. Administer T1-12 (2.5 mg/kg) via direct intratumoral injection every week for 25 days. Use Enzalutamide (ENZ) as a positive control[5][7].

• Validation Check: T1-12 administration resulted in a 65% inhibition of tumor growth, comparable to ENZ, while localized histological analysis (H&E staining) confirmed the induction of apoptosis with minimal systemic toxicity[5][7].

Next-Generation Evolution: Overcoming LBP Mutations

While T1-12 successfully validated the N-(4-(benzyloxy)-phenyl)-sulfonamide scaffold as a viable AR antagonist, ongoing medicinal chemistry optimization sought to improve its pharmacokinetic profile and expand its utility. This led to the development of LT16 , an N-(4-(benzyloxy)phenyl)piperidine-1-sulfonamide derivative[2][3].

Unlike T1-12, LT16 was structurally optimized to target the AR LBP directly, but with a specific spatial arrangement designed to fully antagonize clinical AR mutations (such as T878A, F877L, and W742C)[2][3]. LT16 effectively disrupts AR homodimerization and nuclear translocation, successfully suppressing both castration-resistant and enzalutamide-resistant LNCaP cell proliferation[2][3].

References

• Discovery of N-(4-(Benzyloxy)-phenyl)-sulfonamide Derivatives as Novel Antagonists of the Human Androgen Receptor Targeting the Activation Function 2 Source: Journal of Medicinal Chemistry - ACS Publications URL:[Link]

• Unraveling the Efficacy of AR Antagonists Bearing N-(4-(Benzyloxy)phenyl)piperidine-1-sulfonamide Scaffold in Prostate Cancer Therapy by Targeting LBP Mutations Source: Journal of Medicinal Chemistry - ACS Publications URL:[Link]

Sources

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• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. medchemexpress.com [medchemexpress.com]

Protocols & Analytical Methods

Application Note: High-Yield Synthesis of N-Butyl-1-[4-(benzyloxy)phenyl]methanamine Hydrochloride

Target Audience: Researchers, synthetic chemists, and drug development professionals. Content Focus: Experimental protocol, mechanistic causality, and analytical expectations for the synthesis of a secondary benzylamine via selective reductive amination.

Strategic Rationale & Mechanistic Causality

The synthesis of secondary amines is a critical pathway in the development of active pharmaceutical ingredients (APIs). The target molecule, N-butyl-1-[4-(benzyloxy)phenyl]methanamine hydrochloride (also referred to as [4-(Benzyloxy)phenyl]methyl}(butyl)amine hydrochloride), is synthesized via a highly selective one-pot reductive amination, followed by hydrochloride salt precipitation.

To ensure high purity and avoid over-alkylation, the protocol relies on Sodium Triacetoxyborohydride (STAB, NaBH(OAc)₃) rather than traditional reducing agents like Sodium Borohydride (NaBH₄) or Sodium Cyanoborohydride (NaBH₃CN).

• Solvent Selection: 1,2-Dichloroethane (DCE) is utilized as the primary solvent. DCE provides optimal solubility for both the starting materials and the STAB reagent, accelerating the reaction kinetics compared to THF or dichloromethane [1].

• Reagent Selectivity: The electron-withdrawing acetoxy groups on STAB significantly attenuate the nucleophilicity of the hydride. This makes STAB exceptionally selective for reducing the transient, protonated imine (iminium ion) intermediate over the unreacted starting aldehyde, thereby preventing the formation of 4-benzyloxybenzyl alcohol as a byproduct [1]. Furthermore, STAB eliminates the generation of highly toxic hydrogen cyanide gas, a major safety hazard associated with NaBH₃CN.

• Salt Formation: Secondary benzylamines in their free base form are susceptible to atmospheric oxidation and degradation. Converting the free base to a hydrochloride salt using ethereal HCl ensures a highly crystalline product, enabling rigorous high-vacuum drying without volatile loss, and significantly enhancing long-term shelf life and aqueous solubility for downstream biological assays [2].

Experimental Workflow

Fig 1. Workflow for the reductive amination and salt formation of the target secondary amine.

Materials and Reagents

All reagents should be of analytical grade or higher. Ensure that the n-butylamine is freshly distilled or sourced from a sealed, inert-flushed container to prevent carbonate formation from atmospheric CO₂.

Reagent / Material	MW ( g/mol )	Equivalents	Amount (for 10 mmol scale)	Role
4-Benzyloxybenzaldehyde	212.25	1.0	2.12 g	Starting Material (Electrophile)
n-Butylamine	73.14	1.05	0.77 g (1.04 mL)	Starting Material (Nucleophile)
Sodium Triacetoxyborohydride	211.94	1.5	3.18 g	Selective Reducing Agent
1,2-Dichloroethane (DCE)	98.96	-	40.0 mL	Reaction Solvent
Saturated NaHCO₃ (aq)	-	-	30.0 mL	Reaction Quench / Basification
Dichloromethane (DCM)	84.93	-	3 x 20.0 mL	Extraction Solvent
Diethyl Ether (Et₂O)	74.12	-	15.0 mL	Crystallization Solvent
HCl in Dioxane (4.0 M)	36.46	1.2	3.0 mL	Salt-forming Agent

Step-by-Step Experimental Protocol

Phase 1: Imine Formation and In Situ Reduction

• Preparation: To an oven-dried, 100 mL round-bottom flask equipped with a magnetic stir bar and flushed with argon, add 4-benzyloxybenzaldehyde (2.12 g, 10.0 mmol).

• Solvation: Dissolve the aldehyde in anhydrous 1,2-Dichloroethane (40.0 mL) to create a ~0.25 M solution.

• Amine Addition: Add n-butylamine (1.04 mL, 10.5 mmol) dropwise via syringe at room temperature (20–25 °C).

• Imine Condensation: Stir the reaction mixture under an argon atmosphere for 45 minutes. Note: The solution may slightly change color as the imine intermediate forms. DCE effectively drives the equilibrium forward without the strict need for molecular sieves.

• Reduction: Carefully add Sodium Triacetoxyborohydride (3.18 g, 15.0 mmol) in three equal portions over 10 minutes to manage any mild exotherm.

• Incubation: Allow the suspension to stir at room temperature for 14–16 hours. Monitor the reaction completion via Thin Layer Chromatography (TLC) (Hexanes/EtOAc 7:3, UV visualization).

Phase 2: Workup and Free Base Isolation

• Quenching: Once the aldehyde is fully consumed, cool the flask in an ice bath and slowly quench the reaction by adding saturated aqueous NaHCO₃ (30 mL). Stir vigorously for 15 minutes until gas evolution (CO₂) ceases.

• Extraction: Transfer the biphasic mixture to a separatory funnel. Extract the aqueous layer with Dichloromethane (3 x 20 mL).

• Washing & Drying: Combine the organic extracts and wash with brine (30 mL). Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure using a rotary evaporator to yield the crude free base as a viscous, pale-yellow oil.

Phase 3: Hydrochloride Salt Precipitation

• Solvent Exchange: Dissolve the crude free base in anhydrous Diethyl Ether (15.0 mL). If the free base is poorly soluble, a minimal amount of Dichloromethane (1-2 mL) can be added to achieve a homogenous solution.

• Acidification: Cool the solution to 0 °C in an ice bath. Dropwise, add a 4.0 M solution of HCl in dioxane (3.0 mL, 12.0 mmol) under continuous stirring. A white precipitate will immediately begin to form.

• Maturation: Stir the suspension at 0 °C for an additional 30 minutes to ensure complete crystallization.

• Isolation: Filter the precipitate through a sintered glass funnel (medium porosity) under vacuum. Wash the filter cake with cold anhydrous Diethyl Ether (2 x 10 mL).

• Drying: Transfer the white solid to a vacuum desiccator and dry under high vacuum (0.5–2.0 mm Hg) at room temperature for 12 hours to afford the final N-butyl-1-[4-(benzyloxy)phenyl]methanamine hydrochloride.

Quantitative Data & Expected Outcomes

Parameter	Expected Result / Value
Physical Appearance (Free Base)	Pale-yellow viscous oil
Physical Appearance (HCl Salt)	White to off-white crystalline powder
TLC R_f (Free Base)	~0.35 (Hexanes/EtOAc 7:3, UV active, Ninhydrin positive)
Expected Yield	82% – 88% (over two steps)
Mass Spectrometry (ESI+)	[M+H]⁺ m/z 270.18 (Free base exact mass: 269.18)
Storage Conditions	Store at room temperature in a sealed container, protected from light and moisture.

References

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862. URL:[Link]

• Basu, A., & Thayumanavan, S. (2008). Ytterbium Acetate Promoted Asymmetric Reductive Amination: Significantly Enhanced Stereoselectivity (Protocol detailing standard ethereal HCl salt formation for secondary amines). The Journal of Organic Chemistry, 73(10), 3969–3974. URL:[Link]

Application Notes and Protocols for the Quantification of Benzylamines and their Analogs in Biological Samples

Introduction: The Analytical Imperative for Benzylamine Analog Quantification

Benzylamine and its analogs are a class of compounds integral to numerous fields, from their role as precursors and intermediates in the synthesis of pharmaceuticals and agrochemicals to their use as corrosion inhibitors.[1] Their presence and concentration in biological systems are of critical interest to researchers, toxicologists, and drug development professionals. In pharmaceutical development, understanding the pharmacokinetics and metabolism of drug candidates containing a benzylamine moiety is fundamental to assessing their efficacy and safety. This necessitates robust, accurate, and precise analytical methods for their quantification in complex biological matrices such as plasma, urine, and tissue.

This comprehensive guide provides a detailed overview of the analytical methodologies for the quantification of benzylamine analogs. It is designed to equip researchers and scientists with the necessary knowledge to select, develop, and validate appropriate analytical methods tailored to their specific research needs. The protocols herein are grounded in established scientific principles and adhere to international regulatory standards, ensuring the generation of reliable and reproducible data.

Method Selection: A Multifaceted Decision

The choice of an analytical method for benzylamine analogs is contingent upon several factors, including the physicochemical properties of the analyte, the nature of the biological matrix, the required sensitivity, and the available instrumentation. The primary techniques employed are High-Performance Liquid Chromatography (HPLC) with various detectors, Gas Chromatography-Mass Spectrometry (GC-MS), and the gold standard for high-sensitivity analysis, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

• HPLC-UV/Fluor: HPLC coupled with Ultraviolet (UV) or fluorescence detection is a workhorse in many analytical laboratories.[2][3] It offers good selectivity and sensitivity for compounds with suitable chromophores or fluorophores. Derivatization may be employed to enhance detectability.[3]

• GC-MS: GC-MS is a powerful technique for the analysis of volatile and thermally stable compounds.[4][5] For polar analytes like benzylamine analogs, derivatization is often necessary to improve their volatility and chromatographic behavior.[4][6]

• LC-MS/MS: LC-MS/MS has become the preferred method for bioanalytical studies due to its superior sensitivity, selectivity, and speed.[7][8][9] It can often measure analytes at picogram levels, minimizing the need for extensive sample preparation and derivatization.

The Critical First Step: Sample Preparation

The complexity of biological matrices necessitates a thorough sample preparation strategy to remove interfering substances like proteins, salts, and phospholipids that can compromise the analytical results.[10] The choice of sample preparation technique is crucial for achieving high recovery, minimizing matrix effects, and ensuring method robustness.[11][12]

Common Sample Preparation Techniques

• Protein Precipitation (PPT): This is a simple and rapid method where an organic solvent (e.g., acetonitrile, methanol) is added to the sample to precipitate proteins. While fast, it may not provide the cleanest extracts and can lead to significant matrix effects.[10]

• Liquid-Liquid Extraction (LLE): LLE partitions the analyte between two immiscible liquid phases, typically an aqueous sample and an organic solvent.[12] It offers a cleaner extract than PPT but is more labor-intensive and uses larger volumes of organic solvents.

• Solid-Phase Extraction (SPE): SPE is a highly selective and versatile technique that can provide very clean extracts and allows for analyte concentration.[11][13][14] It involves passing the sample through a solid sorbent that retains the analyte, which is then eluted with a small volume of solvent.

The following diagram illustrates a typical workflow for sample preparation and analysis.

Caption: General workflow from biological sample to quantitative data.

Protocol 1: LC-MS/MS Quantification of a Benzylamine Analog in Human Plasma

This protocol details a robust and sensitive method for the quantification of a hypothetical benzylamine analog (Analyte X) in human plasma using LC-MS/MS. The method incorporates solid-phase extraction for sample cleanup and a stable isotope-labeled internal standard (SIL-IS) to ensure accuracy and precision.

Materials and Reagents

• Analyte X reference standard

• Analyte X-d5 (SIL-IS) reference standard

• Human plasma (K2EDTA)

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Water (HPLC grade)

• Formic acid (LC-MS grade)

• Ammonium acetate

• Oasis MCX µElution Plate (Waters) or equivalent mixed-mode cation exchange SPE plate[15]

Instrumentation

• A validated LC-MS/MS system (e.g., Waters ACQUITY UPLC I-Class with a Xevo TQ-S micro tandem mass spectrometer or equivalent)[16]

• Nitrogen generator

• Mechanical shaker/vortexer

• Centrifuge

• Positive pressure manifold or vacuum manifold for SPE

Standard and Quality Control (QC) Sample Preparation

• Stock Solutions (1 mg/mL): Prepare separate stock solutions of Analyte X and Analyte X-d5 in methanol.

• Working Standard Solutions: Prepare serial dilutions of the Analyte X stock solution in 50:50 acetonitrile:water to create calibration curve (CC) standards.

• Spiking Solutions: Prepare spiking solutions for CC and QC samples from the working standard solutions.

• Internal Standard Working Solution (100 ng/mL): Dilute the Analyte X-d5 stock solution in 50:50 acetonitrile:water.

• Calibration Curve and QC Samples: Spike blank human plasma with the appropriate spiking solutions to prepare CCs and QCs at low, medium, and high concentrations.

Sample Preparation Protocol (SPE)

• To 100 µL of plasma sample, CC, or QC in a 96-well plate, add 25 µL of the internal standard working solution.

• Add 200 µL of 4% phosphoric acid in water and vortex to mix.

• Place the Oasis MCX µElution Plate on the manifold.

• Load: Load the entire pre-treated sample onto the SPE plate.

• Wash 1: Wash the wells with 200 µL of 0.1 M formic acid.

• Wash 2: Wash the wells with 200 µL of methanol.

• Elute: Elute the analytes with 2 x 50 µL of 5% ammonium hydroxide in methanol into a clean 96-well collection plate.

• Evaporate: Evaporate the eluate to dryness under a stream of nitrogen at 40°C.

• Reconstitute: Reconstitute the residue in 100 µL of the initial mobile phase (95% Mobile Phase A: 5% Mobile Phase B).

The following diagram illustrates the Solid-Phase Extraction (SPE) workflow.

Caption: Step-by-step solid-phase extraction (SPE) protocol.

LC-MS/MS Conditions

Parameter	Condition
LC Column	C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile
Gradient	5% B to 95% B over 3 minutes
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40°C
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transitions	Analyte X: [M+H]+ → Product ion 1 (Quantifier), Product ion 2 (Qualifier)Analyte X-d5: [M+H]+ → Product ion (Quantifier)

Method Validation

The method must be validated according to the principles outlined in the ICH M10 guideline on bioanalytical method validation.[17][18] This ensures the reliability of the data for regulatory submissions. Key validation parameters include:

Validation Parameter	Acceptance Criteria (Typical)
Selectivity	No significant interference at the retention time of the analyte and IS.
Linearity	Correlation coefficient (r²) ≥ 0.99
Accuracy	Within ±15% of the nominal concentration (±20% at LLOQ)
Precision	Coefficient of variation (CV) ≤ 15% (≤ 20% at LLOQ)
Recovery	Consistent, precise, and reproducible
Matrix Effect	Assessed and minimized
Stability	Analyte stable under various storage and processing conditions

Protocol 2: GC-MS Analysis of Benzylamine Analogs in Urine with Derivatization

For certain benzylamine analogs, particularly those that are more volatile or can be made so through derivatization, GC-MS offers an excellent alternative analytical technique.[19] This protocol describes a general approach for the analysis of a hypothetical benzylamine analog in urine following derivatization.

Materials and Reagents

• Analyte Y reference standard

• Internal Standard (e.g., a structurally similar compound not present in the sample)

• Human urine

• Dichloromethane (GC grade)

• Sodium hydroxide (NaOH)

• Pentafluoropropionic anhydride (PFPA) or other suitable derivatizing agent

• Ethyl acetate (GC grade)

Instrumentation

• A validated GC-MS system (e.g., Agilent 7890B GC with a 5977A MSD or equivalent)[5]

• Autosampler

• Nitrogen evaporator

Sample Preparation and Derivatization

• To 1 mL of urine sample, add 100 µL of internal standard solution.

• Adjust the pH of the urine to >11 with 5 M NaOH.

• Add 5 mL of dichloromethane and vortex for 2 minutes.

• Centrifuge at 3000 rpm for 10 minutes.

• Transfer the organic layer to a clean tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Derivatization: Add 50 µL of ethyl acetate and 50 µL of PFPA to the dried residue. Cap the vial and heat at 70°C for 30 minutes.[19]

• Cool to room temperature and inject into the GC-MS.

The derivatization step is crucial for improving the chromatographic properties of the analyte.

Caption: Rationale for derivatization in GC-MS analysis.

GC-MS Conditions

Parameter	Condition
GC Column	DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent
Inlet Temperature	250°C
Oven Program	Start at 80°C, ramp to 280°C at 20°C/min
Carrier Gas	Helium, constant flow of 1 mL/min
Ionization Mode	Electron Ionization (EI), 70 eV
MS Scan Range	m/z 50-550

Data Analysis and Validation

Data is acquired in full scan mode to identify the derivatized analyte and internal standard based on their retention times and mass spectra. Quantification is performed using a calibration curve prepared in a similar manner to the samples. Method validation should follow the principles of ICH Q2(R2).[20][21][22]

Conclusion: Ensuring Data Integrity and Advancing Research

The accurate quantification of benzylamine analogs in biological samples is paramount for the advancement of pharmaceutical and toxicological research. The selection of an appropriate analytical method, coupled with a robust sample preparation strategy and rigorous validation, is essential for generating high-quality, reliable data. The protocols and principles outlined in this guide provide a solid foundation for researchers to develop and implement analytical methods that meet the stringent requirements of scientific inquiry and regulatory scrutiny. By adhering to these guidelines, scientists can ensure the integrity of their data and contribute to a deeper understanding of the role of benzylamine analogs in biological systems.

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Application of HPLC for Purity Analysis of Substituted Butylamine Compounds

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract The purity analysis of substituted butylamine compounds is a critical task in pharmaceutical development and quality control. These small, polar, basic molecules present significant challenges for traditional reversed-phase High-Performance Liquid Chromatography (HPLC) methods, often resulting in poor retention, asymmetric peak shapes, and low sensitivity. This application note provides a detailed guide to overcoming these challenges, presenting several strategic HPLC approaches. We offer a comprehensive, step-by-step protocol for a robust pre-column derivatization method using o-phthalaldehyde (OPA) with fluorescence detection, which enhances both retention and sensitivity. Furthermore, we explore powerful alternative and orthogonal strategies, including Ion-Pair Chromatography, Hydrophilic Interaction Liquid Chromatography (HILIC), and Mixed-Mode Chromatography. The causality behind experimental choices is explained throughout, providing the scientific foundation necessary for effective method development, optimization, and validation in a regulated environment.

Introduction: The Analytical Challenge

Substituted butylamines are a class of compounds frequently encountered as active pharmaceutical ingredients (APIs), synthetic intermediates, or process-related impurities. Their physicochemical properties make them notoriously difficult to analyze using standard HPLC techniques. The primary challenges include:

• High Polarity: As small molecules with a primary or secondary amine group, butylamines are highly polar. This leads to minimal or no retention on nonpolar stationary phases like C18, often causing them to elute in the solvent front.[1][2]

• Lack of a Strong Chromophore: Simple alkylamines do not possess a chromophore that absorbs light in the UV-Vis range typically used for HPLC detection (200-400 nm). This results in extremely poor sensitivity, making it impossible to detect and quantify trace-level impurities.[3][4]

• Strong Basic Nature: The amine functional group is basic and will be protonated (positively charged) at acidic or neutral pH. This positive charge can lead to strong, undesirable ionic interactions with residual silanol groups on the surface of silica-based stationary phases.[5] This secondary interaction is a primary cause of severe peak tailing, reduced column efficiency, and poor reproducibility.[5][6]

Addressing these issues requires moving beyond conventional reversed-phase methods and employing specialized strategies tailored to the unique chemistry of these analytes.

Strategic Approaches to Analysis

The selection of an appropriate analytical strategy depends on the specific goals of the analysis, the nature of the sample matrix, and the available instrumentation. A logical decision-making process is crucial for efficient method development.

Figure 1. Decision tree for selecting an HPLC strategy for butylamine analysis.

Direct Analysis

Direct analysis without derivatization is often challenging but may be possible under specific conditions, particularly when using a mass spectrometer (MS) for detection. Methods like Mixed-Mode Chromatography (MMC) or Hydrophilic Interaction Liquid Chromatography (HILIC) can provide sufficient retention for these polar compounds, allowing for direct analysis.[4][7]

Indirect Analysis via Derivatization

This is the most common and often most robust approach. Derivatization involves reacting the amine with a reagent to attach a new functional group, thereby altering its chemical properties.[8] The primary goals of derivatization in this context are:

• Introduce a Chromophore/Fluorophore: Reagents like o-phthalaldehyde (OPA) or 9-fluorenylmethyl chloroformate (FMOC-Cl) react with amines to form highly UV-active or fluorescent products, dramatically increasing detection sensitivity.[9][10]

• Increase Hydrophobicity: The attached group is typically larger and more nonpolar than the original amine, which significantly improves retention on reversed-phase columns.[8]

Primary Protocol: Purity by Pre-Column Derivatization with OPA and RP-HPLC-FLD

This protocol details a reliable method for the purity analysis of primary substituted butylamines. OPA reacts rapidly with primary amines in the presence of a thiol to form a stable, highly fluorescent isoindole derivative, making it ideal for trace-level analysis.[11]

Experimental Workflow

The overall process involves sample preparation, automated or manual derivatization, HPLC separation, and data analysis.

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Application Note: Structural Elucidation of Aromatic Amine Hydrochloride Salts by NMR and Mass Spectrometry

Abstract

Aromatic amines are a cornerstone of modern pharmaceuticals and specialty chemicals. Their conversion to hydrochloride salts is a common and effective strategy to enhance solubility, stability, and bioavailability.[1][2][3][4] Rigorous characterization of these salts is a critical step in drug development and quality control, ensuring the correct chemical entity has been formed and is free of impurities. This application note provides a detailed guide for researchers, scientists, and drug development professionals on the use of Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) for the comprehensive characterization of aromatic amine hydrochloride salts. We will delve into the theoretical underpinnings, provide field-proven experimental protocols, and offer insights into data interpretation, emphasizing the causality behind experimental choices to ensure scientific integrity.

Introduction: The Significance of Hydrochloride Salts in Aromatic Amines

The transformation of a free aromatic amine into its hydrochloride salt is a fundamental practice in pharmaceutical chemistry. This acid-base reaction protonates the basic nitrogen atom of the amine, forming an ammonium cation with a chloride counter-ion. This ionic character imparts several desirable physicochemical properties, including:

• Enhanced Aqueous Solubility: The ionic nature of the salt allows for better interaction with polar solvents like water, which is crucial for oral drug formulations.[1][2]

• Improved Stability: Salt formation can lead to a more stable crystalline lattice, protecting the active pharmaceutical ingredient (API) from degradation.[3][4]

• Modified Bioavailability: By altering solubility and dissolution rates, salt formation can directly impact the absorption and bioavailability of the drug.[1][2]

Given these advantages, it is imperative to have robust analytical methods to confirm successful salt formation and to fully characterize the resulting compound. NMR and mass spectrometry are indispensable tools in this regard, providing complementary information on molecular structure, connectivity, and mass.

Nuclear Magnetic Resonance (NMR) Spectroscopy: A Window into Molecular Structure

NMR spectroscopy is arguably the most powerful technique for the unambiguous structural elucidation of organic molecules. For aromatic amine hydrochloride salts, ¹H and ¹³C NMR provide a wealth of information.

The Impact of Protonation on NMR Spectra

The key event in the formation of an amine hydrochloride salt is the protonation of the nitrogen atom. This has a profound and predictable effect on the NMR spectrum:

• Deshielding of Proximal Protons: The newly formed positive charge on the nitrogen atom is electron-withdrawing. This reduces the electron density around adjacent protons, causing them to experience a stronger effective magnetic field. Consequently, the signals for protons on the aromatic ring and any alkyl groups attached to the nitrogen will shift downfield (to a higher ppm value) in the ¹H NMR spectrum compared to the free base.[5][6] This downfield shift is a primary indicator of successful salt formation.[5][7]

• Appearance of the N-H Proton: In the hydrochloride salt, a proton is directly bonded to the nitrogen. This N-H proton typically appears as a broad singlet in the ¹H NMR spectrum.[8][9] Its chemical shift can be highly variable and is influenced by factors such as solvent, concentration, and the presence of any residual water.[8] In some cases, coupling to adjacent protons may be observed, but often rapid chemical exchange broadens the signal and obscures any splitting.[10]

Experimental Protocol: ¹H and ¹³C NMR of Aromatic Amine Hydrochloride Salts

This protocol outlines the steps for acquiring high-quality NMR spectra of aromatic amine hydrochloride salts.

Caption: Workflow for NMR analysis of aromatic amine hydrochloride salts.

Step-by-Step Methodology:

• Sample Preparation:

  • Weigh approximately 5-25 mg of the aromatic amine hydrochloride salt for a ¹H NMR spectrum, and 20-50 mg for a ¹³C NMR spectrum.[11]

  • Choose a suitable deuterated solvent.[12][13] Dimethyl sulfoxide-d₆ (DMSO-d₆) is often an excellent choice as it readily dissolves ionic salts and its residual proton signal does not typically interfere with the aromatic region.[5][7] Deuterated methanol (CD₃OD) or deuterium oxide (D₂O) are also viable options depending on the solubility of the salt.[14]

  • Dissolve the sample in approximately 0.6-0.7 mL of the chosen deuterated solvent in a clean, dry vial.[12]

  • Filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean NMR tube to remove any particulate matter. Suspended solids can degrade the quality of the NMR spectrum.

• Data Acquisition:

  • Insert the NMR tube into the spectrometer.

  • Lock onto the deuterium signal of the solvent and shim the magnetic field to achieve optimal homogeneity.[13]

  • Acquire a standard ¹H NMR spectrum.

  • To confirm the presence of the N-H proton, a D₂O exchange experiment can be performed. Add a drop of D₂O to the NMR tube, shake gently, and re-acquire the ¹H spectrum. The N-H proton will exchange with deuterium, causing its signal to disappear or significantly diminish.[15]

  • Acquire a ¹³C NMR spectrum. Due to the lower natural abundance of ¹³C, a longer acquisition time will be necessary.

  • If further structural confirmation is needed, acquire 2D NMR spectra such as COSY (to identify coupled protons) and HSQC (to correlate protons with their directly attached carbons).

• Data Processing and Interpretation:

  • Process the acquired spectra using appropriate software (Fourier transform, phase correction, and baseline correction).

  • Integrate the signals in the ¹H NMR spectrum to determine the relative number of protons.

  • Assign the signals to the respective protons and carbons in the molecule.

  • Compare the chemical shifts of the salt with those of the corresponding free base. A significant downfield shift of the aromatic and alpha-protons is strong evidence of salt formation.[5]

Data Presentation: Expected Chemical Shift Changes

Proton Type	Typical ¹H Chemical Shift (Free Base) (ppm)	Expected ¹H Chemical Shift (HCl Salt) (ppm)	Rationale for Change
Aromatic Protons	6.5 - 8.0	7.0 - 8.5	Deshielding due to the electron-withdrawing ammonium group.[6]
N-H Proton	3.0 - 5.0 (if present and not rapidly exchanging)	7.0 - 12.0 (broad singlet)	Formation of the N⁺-H bond and deshielding effect.[8][9][16]
Alpha-Protons (e.g., -CH₂-N)	2.5 - 3.5	3.0 - 4.0	Inductive deshielding from the adjacent positively charged nitrogen.[15]

Mass Spectrometry: Confirming Molecular Weight and Fragmentation

Mass spectrometry provides the molecular weight of the analyte and, through fragmentation analysis, offers further structural information. For aromatic amine hydrochloride salts, the choice of ionization technique is crucial.

Choosing the Right Ionization Technique

• Electrospray Ionization (ESI): ESI is a soft ionization technique well-suited for polar and ionic compounds.[17] In positive ion mode, ESI will typically detect the protonated free base of the aromatic amine, [M+H]⁺, where M is the mass of the neutral amine. The hydrochloride salt dissociates in the ESI process. While ESI is effective, high concentrations of salts can lead to signal suppression.[17] Therefore, dilute solutions are recommended.[18]

• Matrix-Assisted Laser Desorption/Ionization (MALDI): MALDI is another soft ionization technique that is generally more tolerant of salts and buffers than ESI.[19][20] This can be advantageous when analyzing samples that are difficult to purify. MALDI typically produces singly charged ions, which can simplify spectral interpretation.[19]

Interpreting the Mass Spectrum

• The Molecular Ion: The most important piece of information from the mass spectrum is the molecular weight. According to the nitrogen rule , a compound with an odd number of nitrogen atoms will have an odd nominal molecular weight.[15][21][22][23] The mass spectrum of an aromatic amine hydrochloride salt will show a peak corresponding to the protonated free base, [M+H]⁺.

• Fragmentation Patterns: While soft ionization techniques minimize fragmentation, some characteristic fragmentation can occur. For aromatic amines, a common fragmentation pathway is alpha-cleavage , where the bond beta to the nitrogen atom is broken.[21][22][24] The loss of substituents from the aromatic ring can also be observed. Analyzing these fragmentation patterns can help to confirm the structure of the molecule.[25][26]

Experimental Protocol: ESI and MALDI-TOF Mass Spectrometry

This protocol provides a general guideline for the mass spectrometric analysis of aromatic amine hydrochloride salts.

Caption: Workflow for MS analysis of aromatic amine hydrochloride salts.

Step-by-Step Methodology:

A. Electrospray Ionization (ESI)

• Sample Preparation:

  • Prepare a stock solution of the aromatic amine hydrochloride salt at approximately 1 mg/mL in a suitable solvent like methanol or acetonitrile.

  • Dilute the stock solution to a final concentration of 1-10 µg/mL using a mixture of methanol, acetonitrile, and/or water.[18] A small amount of formic acid (0.1%) can be added to the final solution to promote protonation, although it is often not necessary for amine salts.

  • Ensure the final solution is free of any particulate matter.[18]

• Data Acquisition:

  • Infuse the sample solution into the ESI source at a flow rate of 5-10 µL/min.

  • Acquire the mass spectrum in positive ion mode over an appropriate mass range.

B. Matrix-Assisted Laser Desorption/Ionization (MALDI)

• Sample Preparation:

  • Choose an appropriate matrix, such as α-cyano-4-hydroxycinnamic acid (CHCA) or 2,5-dihydroxybenzoic acid (DHB).

  • Prepare a saturated solution of the matrix in a suitable solvent (e.g., a 1:1 mixture of acetonitrile and water with 0.1% trifluoroacetic acid).

  • Mix the sample solution (typically 1 mg/mL) with the matrix solution in a 1:1 ratio.

  • Spot 1 µL of the mixture onto the MALDI target plate and allow it to air dry.

• Data Acquisition:

  • Insert the target plate into the MALDI-TOF mass spectrometer.

  • Acquire the mass spectrum in positive ion mode.

Data Interpretation:

• Identify the peak corresponding to the [M+H]⁺ ion of the aromatic amine.

• Analyze any observed fragment ions to corroborate the proposed structure.

• The presence of an isotopic pattern for chlorine (³⁵Cl and ³⁷Cl in an approximately 3:1 ratio) is generally not observed for the molecular ion, as the salt dissociates. However, in some cases, adducts with chloride, [M+Cl]⁻, may be observed in negative ion mode.[27]

Conclusion

The combined application of NMR spectroscopy and mass spectrometry provides a robust and comprehensive framework for the characterization of aromatic amine hydrochloride salts. NMR offers detailed structural information, with the downfield shift of protons adjacent to the nitrogen being a key indicator of salt formation. Mass spectrometry confirms the molecular weight of the parent amine and provides valuable structural clues through fragmentation analysis. By following the detailed protocols and understanding the underlying principles outlined in this application note, researchers can confidently and accurately characterize these important pharmaceutical compounds, ensuring the integrity and quality of their work.

References

• SG Sample Prep - Nuclear Magnetic Resonance Labs. (n.d.). Retrieved from [Link]

• Hildebrand, M., Hamaed, H., Namespetra, A. M., Donohue, J. M., Fu, R., Hung, I., Gan, Z., & Schurko, R. W. (2014). 35Cl solid-state NMR of HCl salts of active pharmaceutical ingredients: structural prediction, spectral fingerprinting and polymorph recognition. CrystEngComm, 16(33), 7751–7763. [Link]

• Wu, G. (2001). High-Field Chlorine NMR Spectroscopy of Solid Organic Hydrochloride Salts: A Sensitive Probe of Hydrogen Bonding Environment. The Journal of Physical Chemistry A, 105(46), 10569–10577. [Link]

• Parmar, V. K., & Shah, S. A. (2012). Hydrochloride salt co-crystals: preparation, characterization and physicochemical studies. Pharmaceutical Development and Technology, 18(4), 903–912. [Link]

• Mass Spectrometry: Fragmentation. (n.d.). Retrieved from [Link]

• GCMS Section 6.15. (n.d.). Retrieved from [Link]

• Parmar, V. K., & Shah, S. A. (2012). Hydrochloride salt co-crystals: Preparation, characterization and physicochemical studies. Pharmaceutical Development and Technology, 18(4), 903-912.

• Sample preparation for NMR measurements and points to keep in mind. (n.d.). Retrieved from [Link]

• NMR Sample Preparation. (n.d.). Retrieved from [Link]

• Video: Mass Spectrometry: Amine Fragmentation. (2024, December 5). JoVE. Retrieved from [Link]

• Clark, J. (2023). Fragmentation patterns in the mass spectra of organic compounds. Chemguide. Retrieved from [Link]

• Deuterated Standards and Solvents for NMR. (2025, December 22). ResolveMass Laboratories Inc. Retrieved from [Link]

• H NMR Spectroscopy. (n.d.). Retrieved from [Link]

• Mass Spectrometry Fragmentation Patterns – HSC Chemistry. (n.d.). Science Ready. Retrieved from [Link]

• Mian, M. Y., Cook, J. M., & Emala, C. W. (2022). Hydrochloride Salt of the GABAkine KRM-II-81. Molbank, 2022(2), M1386. [Link]

• Amines. (n.d.). Retrieved from [Link]

• Amine hydrochloride salt preparation methods. (2023, June 22). Reddit. Retrieved from [Link]

• 24.10: Spectroscopy of Amines. (2024, March 24). Chemistry LibreTexts. Retrieved from [Link]

• NMR Chemical Shift Values Table. (2024, August 2). Chemistry Steps. Retrieved from [Link]

• Electrospray ionization tandem mass spectrometric study of salt cluster ions. Part 1 — Investigations of alkali metal chloride and. (2001).
• Salts of Therapeutic Agents: Chemical, Physicochemical, and Biological Considerations. (2018). AAPS PharmSciTech, 19(8), 3469–3478.

• 13.3: Chemical Shifts in ¹H NMR Spectroscopy. (2024, March 19). Chemistry LibreTexts. Retrieved from [Link]

• MALDI-TOF. (2019, December 31). Chemistry LibreTexts. Retrieved from [Link]

• A ¹H NMR Spectroscopic Window into Amine pKa, Anion pKBHX, and Charge-Assisted Intramolecular H-Bond Assessment from a Medicinal Chemistry Perspective. (2026, February 12).
• API Salt Selection: A Classical but Evolving Approach in Modern Drug Development. (2025, October 6). GSC Online Press.

• MALDI-TOF in Organic Chemistry. (2023, July 21). News-Medical.Net. Retrieved from [Link]

• 23.5: Spectroscopic Properties of Amines. (2021, July 31). Chemistry LibreTexts. Retrieved from [Link]

• Figure S7. 13 C NMR spectrum of 1H amine (as the HCl ammonium salt). (n.d.). ResearchGate. Retrieved from [Link]

• Exploring the Mechanism of Salt-Induced Signal Suppression in Protein Electrospray Mass Spectrometry Using Experiments and Molecular Dynamics Simulations. (2015, January 16). Analytical Chemistry.
• Qualitative Analysis of Acid Salts with Direct Analysis in Real Time Mass Spectrometry by Conversion to the Free Acid Form. (2021, December 22).

• Matrix-assisted laser desorption/ionization. (n.d.). Wikipedia. Retrieved from [Link]

• Matrixes in UV-MALDI mass spectrometry – crystals of organic salts versus co-crystals of neutral polyfunctional carboxylic acids. (2021). Analytical Methods.
• NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the. (2010, April 16). The Journal of Organic Chemistry.
• Organic Nitrogen Compounds V: Amine Salts. (2019, September 1). Spectroscopy Online.
• Facing and Overcoming Sensitivity Challenges in Biomolecular NMR Spectroscopy. (2016). eMagRes.
• Amine hydrochloride in HPLC. (2004, March 30).
• Evaluation of solvent effects on protonation using NMR spectroscopy: Implication in salt formation. (2015). Journal of Molecular Modeling.

• How to detect a HCl salt in organic compunds. (2023, June 12). Reddit. Retrieved from [Link]

• Salt formation. (2023, June 28). Reddit. Retrieved from [Link]

• Sample Preparation Protocol for ESI Accurate Mass Service. (n.d.). Retrieved from [Link]

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Technical Notes & Optimization

Improving the solubility of amine hydrochloride salts for in vitro assays

Welcome to the Technical Support Center for In Vitro Assay Optimization . As a Senior Application Scientist, I frequently encounter researchers struggling with inconsistent assay results, compound precipitation, and erratic dose-response curves. More often than not, the culprit is the physicochemical behavior of the compound's salt form.

Amine hydrochloride (HCl) salts are ubiquitous in drug discovery due to their ease of synthesis and excellent solubility in pure water. However, transitioning these compounds from the chemistry bench to biological in vitro assays—which require organic stock solutions and complex physiological buffers—often triggers catastrophic precipitation.

This guide is designed to dissect the thermodynamic and kinetic causality behind these solubility failures and provide self-validating protocols to rescue your assays.

🔬 Core Diagnostic Workflow

Before diving into the specific FAQs, consult the diagnostic logic tree below to identify the root cause of your solubility failure.

Workflow for troubleshooting amine hydrochloride salt solubility in vitro.

💡 Troubleshooting FAQs & Mechanistic Insights

Q1: Why does my amine hydrochloride salt dissolve easily in pure water but precipitate instantly when I make a 10 mM stock in 100% DMSO?

The Causality: Solubility is a thermodynamic competition between the compound's ionic lattice energy and the solvation energy provided by the solvent. Hydrochloride salts are highly polar. Water, with its high dielectric constant and dual hydrogen-bond donating/accepting capabilities, easily solvates both the protonated amine and the small, hard chloride anion. Dimethyl sulfoxide (DMSO), however, is a polar aprotic solvent. While its partially negative oxygen atom excellently solvates cations, it lacks the hydrogen-bond donors required to stabilize the chloride anion. Consequently, the ionic lattice energy of the amine hydrochloride salt often exceeds the solvation energy in pure DMSO, leading to undissolved compound[1].

The Fix: You must alter the thermodynamic balance. You can either add 5-10% (v/v) water to your DMSO stock to provide the necessary hydrogen-bond donors for the chloride ion, or you can convert the salt to its free base form (see Protocol 1), which dissolves readily in pure DMSO.

Q2: I successfully made a DMSO stock, but when I dilute it into PBS (pH 7.4) for my cell-based assay, the compound crashes out. What is happening?

The Causality: There are two primary mechanisms causing this precipitation in physiological buffers:

• The Common Ion Effect: Phosphate-Buffered Saline (PBS) contains a massive background concentration of chloride ions (~137 mM NaCl, ~2.7 mM KCl). According to Le Chatelier's principle, this high chloride concentration forces the solubility equilibrium of your amine hydrochloride salt to shift left, back toward the solid precipitate state. Studies on basic drugs (e.g., haloperidol) demonstrate that ambient chloride ions significantly suppress the dissolution rate of hydrochloride salts compared to other salt forms[2].

• pH vs. pKa: PBS is buffered at pH 7.4. If the pKa of your protonated amine is near or below 7.4, the buffer will strip the proton from the amine, converting it into its uncharged free base form. Free bases typically exhibit drastically lower aqueous solubility than their ionized salt counterparts, causing immediate precipitation[3].

Q3: How can I overcome the Common Ion Effect in my assay buffer without killing my cells?

The Fix: If the precipitation is driven by the Common Ion Effect, you must remove the common ion (chloride) from the equation.

• Buffer Substitution: Replace PBS with a chloride-free isotonic buffer. Sodium acetate or sodium gluconate can be used to maintain physiological osmolarity without introducing chloride.

• Salt Switching: Collaborate with your chemistry team to synthesize a different salt form. Converting the hydrochloride salt to a mesylate (methanesulfonate) or sulfate salt completely bypasses the chloride common ion effect and consistently yields superior aqueous solubility[4].

📊 Quantitative Data: Solubility Profiles by Form

To illustrate these principles, the table below summarizes the expected solubility behavior of different amine forms across standard assay solvents.

Compound Form	Pure Water (pH ~5)	PBS (pH 7.4, High Cl⁻)	100% DMSO
Amine Free Base	Poor (< 0.1 mg/mL)	Poor (< 0.1 mg/mL)	Excellent (> 50 mg/mL)
Amine HCl Salt	Excellent (> 30 mg/mL)	Poor to Moderate (Common Ion Effect / pH > pKa)	Poor to Moderate (Anion solvation failure)
Amine Mesylate Salt	Excellent (> 30 mg/mL)	Good (Bypasses Cl⁻ Common Ion Effect)	Moderate to Good

🧪 Self-Validating Experimental Protocols

Protocol 1: Free-Basing an Amine Hydrochloride Salt for DMSO Stock Preparation

This protocol is a self-validating system: by utilizing liquid-liquid extraction, the uncharged free base selectively partitions into the organic layer, leaving the problematic inorganic chloride salts trapped in the aqueous phase.

• Dissolution: Dissolve 10 mg of the amine hydrochloride salt in 1 mL of deionized water in a clean glass vial.

• Deprotonation: Add 1 mL of 2 M aqueous NaOH (or saturated NaHCO₃ for base-sensitive compounds) to deprotonate the amine[1]. The solution will likely turn cloudy as the water-insoluble free base forms.

• Extraction: Add 2 mL of a volatile organic solvent (e.g., dichloromethane [DCM] or ethyl acetate).

• Partitioning: Cap the vial and vortex vigorously for 2 minutes to force the free base into the organic layer.

• Separation: Allow the phases to separate completely. Carefully pipette off the lower organic layer (if using DCM) into a new, clean vial.

• Drying: Add a small scoop of anhydrous sodium sulfate (Na₂SO₄) to the organic layer. This acts as a visual and chemical validator—if the salt clumps, water is present; once it flows freely, the solution is perfectly dry[1].

• Evaporation: Evaporate the solvent under a gentle stream of nitrogen gas to yield the pure amine free base.

• Reconstitution: Dissolve the resulting solid in 100% DMSO to achieve your target stock concentration.

Protocol 2: Nephelometry-Based Thermodynamic Solubility Assay in PBS

Visual inspection of precipitation is highly subjective. This protocol uses laser nephelometry (light scattering) to establish a strict, quantitative thermodynamic boundary for your compound's solubility.

• Stock Preparation: Prepare a 10 mM stock of the compound in DMSO.

• Serial Dilution: In a 96-well clear-bottom plate, prepare a 12-point serial dilution of the compound in PBS (pH 7.4). Critical step: Ensure the final DMSO concentration remains constant across all wells (e.g., exactly 1% v/v) to prevent solvent-driven artifacts[3].

• Equilibration: Seal the plate and incubate at 37°C for 2 hours on a plate shaker. This allows the system to reach thermodynamic equilibrium.

• Quantification: Read the plate using a laser nephelometer.

• Data Analysis: Plot the scattering intensity (y-axis) versus compound concentration (x-axis). The inflection point where scattering sharply deviates from the baseline indicates the exact solubility limit of the compound in that specific buffer.

📚 References

• Organic Syntheses Procedure - Organic Syntheses. 1

• Effect of chloride ion on dissolution of different salt forms of haloperidol, a model basic drug - National Institutes of Health (NIH). 2

• Potent, selective, water soluble, brain-permeable EP2 receptor antagonist for use in central nervous system disease models - National Institutes of Health (NIH). 3

• Salts of Therapeutic Agents: Chemical, Physicochemical, and Biological Considerations - National Institutes of Health (NIH). 4

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. Effect of chloride ion on dissolution of different salt forms of haloperidol, a model basic drug - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Potent, selective, water soluble, brain-permeable EP2 receptor antagonist for use in central nervous system disease models - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Salts of Therapeutic Agents: Chemical, Physicochemical, and Biological Considerations - PMC [pmc.ncbi.nlm.nih.gov]

Common challenges in the purification of substituted benzylamine compounds

Welcome to the Technical Support Center for Amine Purification . This guide is designed for researchers, chemists, and drug development professionals dealing with the unique physicochemical challenges of isolating substituted benzylamine compounds.

Below, you will find our diagnostic workflow, troubleshooting FAQs, quantitative reference data, and self-validating experimental protocols.

Diagnostic Workflow: Benzylamine Isolation

The following decision tree outlines the standard logic for separating substituted benzylamines from neutral and acidic impurities.

Logical workflow for the isolation and purification of substituted benzylamines.

Troubleshooting Guides & FAQs

Q1: Why do my substituted benzylamines streak heavily on silica gel, and how do I recover my lost yield? Causality: Standard silica gel is decorated with free silanol groups (-Si-OH) which are mildly acidic (pKa ~4.5–5.0). Substituted benzylamines are basic. When the free amine passes through the column, it undergoes an acid-base interaction with the silanols, forming strong hydrogen bonds and ionic interactions. This causes the compound to drag or "streak" across the column, leading to poor resolution and irreversible adsorption. Solution: You must "deactivate" or "neutralize" the acidic silanol sites. Add 1% to 5% (v/v) Triethylamine (Et₃N) or aqueous Ammonium Hydroxide (NH₄OH) to your mobile phase. The highly mobile, volatile Et₃N competitively binds to the silanol groups, allowing your target benzylamine to elute as a tight, symmetrical band. Alternatively, utilize amine-functionalized silica or basic alumina.

Q2: I performed an acid-base liquid-liquid extraction (LLE), but my benzylamine yield is terrible. Where did it go? Causality: It is highly likely your product is still trapped in the aqueous layer because the pH was not raised sufficiently during the basification step[1]. The pKa of a typical substituted benzylamine is around 9.0 to 9.5[2]. According to the Henderson-Hasselbalch equation, if you adjust the aqueous layer to pH 9.5, 50% of your amine remains protonated as a water-soluble ammonium salt. Solution: To drive the equilibrium entirely toward the neutral, organic-soluble free base, the pH of the aqueous phase must be adjusted to at least 2 units above the pKa of your specific amine (pH > 11.5)[3]. Always use strong bases like 2M NaOH for this step, and verify the pH of the aqueous layer with indicator paper before extracting with your organic solvent.

Q3: My purified primary benzylamine turned into a white solid / viscous oil after sitting on the bench, and the mass increased. Did it degrade? Causality: Primary and secondary benzylamines are highly effective nucleophiles that readily capture atmospheric carbon dioxide (CO₂)[4]. The lone pair on the amine nitrogen attacks the electrophilic carbon of CO₂, forming a stable carbamate salt (often an ammonium carbamate pair)[5]. This is a well-documented phenomenon; in fact, benzylamine derivatives are actively researched as industrial CO₂ capture solvents due to this exact mechanism[4]. Solution: This reaction is often reversible with gentle heating or under vacuum. To prevent it entirely, store purified free-base amines under an inert atmosphere (Argon or Nitrogen) in tightly sealed vials. For long-term storage, convert the free amine to a stable hydrochloride (HCl) salt by bubbling HCl gas through an ether solution of the amine.

Data Presentation: Substituent Effects on Extraction Parameters

The electronic nature of the substituent on the benzyl ring directly impacts the basicity (pKa) of the amine[2]. Electron-withdrawing groups make the amine less basic, while electron-donating groups make it more basic. This must dictate your pH targets during extraction.

Substituent (Para-position)	Electronic Effect	Approx. pKa[2]	Minimum Aqueous pH for >99% LLE Recovery
-OCH₃ (Methoxy)	Electron Donating	9.5	11.5
-CH₃ (Methyl)	Electron Donating	9.4	11.4
-H (Unsubstituted)	None	9.3	11.3
-Cl (Chloro)	Electron Withdrawing	9.1	11.1
-NO₂ (Nitro)	Electron Withdrawing	8.5	10.5

Self-Validating Experimental Protocols

Protocol 1: Quantitative Acid-Base Extraction of Benzylamines

This protocol separates basic amines from neutral and acidic reaction byproducts by exploiting their switchable solubility[6].

• Initial Solvation: Dissolve the crude reaction mixture in a non-polar or semi-polar organic solvent (e.g., Dichloromethane or Diethyl Ether)[7]. Transfer to a separatory funnel.

• Acidic Wash (Protonation): Add an equal volume of 1M HCl (aq). Shake vigorously and vent.

  • Validation Check: Test the pH of the aqueous layer. It must be < 2. If not, the amine may not be fully protonated; add more HCl.

• Phase Separation: Drain the aqueous layer (containing your protonated amine salt) into a clean Erlenmeyer flask[3]. Discard the organic layer (which contains neutral/acidic impurities), or save it if you need to recover neutral byproducts.

• Basification (Deprotonation): Cool the aqueous layer in an ice bath (neutralization is exothermic). Slowly add 2M NaOH (aq) dropwise while stirring.

  • Validation Check: Spot the aqueous solution onto pH paper. Continue adding NaOH until the pH is strictly > 12 to ensure complete deprotonation of the benzylamine[1]. The solution will often turn cloudy as the free base precipitates or oils out.

• Final Extraction: Transfer the basic aqueous layer back to the separatory funnel. Extract three times with fresh Dichloromethane (DCM)[6].

• Drying & Concentration: Combine the organic extracts, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Validation Check: Spot the final organic residue on a TLC plate and heat with a Ninhydrin stain. A distinct pink/purple spot confirms the successful isolation of a primary/secondary amine.

Protocol 2: Triethylamine-Deactivated Silica Gel Chromatography

Use this protocol if LLE does not yield >95% purity and chromatographic polishing is required.

• Eluent Preparation: Prepare your desired mobile phase (e.g., 90% Hexanes / 10% Ethyl Acetate). Add 1% to 5% (v/v) Triethylamine (Et₃N) to the total volume and mix thoroughly.

• Column Packing: Slurry-pack the silica gel using the Et₃N-containing eluent.

  • Causality: Pushing the Et₃N through the column before loading the sample ensures all acidic silanol sites are pre-saturated and neutralized.

• Sample Loading: Dissolve your crude benzylamine in the minimum amount of eluent and load it carefully onto the silica bed.

• Elution & Collection: Run the column normally.

  • Validation Check: When checking fractions via TLC, note that Et₃N is not UV-active, but your substituted benzylamine will be. Use UV light (254 nm) to locate the benzylamine fractions, then confirm with Ninhydrin stain to differentiate the amine from non-amine UV-active impurities.

• Solvent Removal: Combine the product fractions and evaporate. Note: Et₃N (boiling point 89°C) can be stubborn to remove completely. Co-evaporating with toluene or placing the flask under high vacuum for 12 hours will remove residual Et₃N.

References

• Chemistry LibreTexts. "4.8: Acid-Base Extraction."[Link]

• ACS Publications. "Spectroscopic Identification of Carbamate Formation and Synergistic Binding in Amide–CO2 Complexes."[Link]

• ACS Publications. "Kinetic Study of CO2 Absorption in Aqueous Benzylamine Solvent Using a Stirred Cell Reaction Calorimeter." Energy & Fuels.[Link]

• Wikipedia. "Acid–base extraction."[Link]

• Minnesota State University. "Liquid/liquid Extraction 30 LIQUID/LIQUID SEPARATION: EXTRACTION OF ACIDS OR BASES FROM NEUTRAL ORGANICS." [Link]

• ACS Publications. "Structure−Activity Relationships in the Oxidation of Para-Substituted Benzylamine Analogues by Recombinant Human Liver Monoamine Oxidase A." Biochemistry.[Link]

• Study.com. "Acid-Base Extraction | Purpose, Theory & Applications."[Link]

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Stability testing of [4-(Benzyloxy)phenyl]methyl}(butyl)amine hydrochloride in solution

Welcome to the Technical Support Center. This guide is designed for researchers, analytical chemists, and drug development professionals working with {[4-(Benzyloxy)phenyl]methyl}(butyl)amine hydrochloride (CAS: 66741-82-0).

As a secondary amine featuring a benzyl ether linkage, this compound presents unique stability challenges in aqueous and mixed-solvent systems. As a Senior Application Scientist, I have structured this guide to synthesize ICH regulatory frameworks with mechanistic chemical insights, helping you troubleshoot degradation, precipitation, and analytical discrepancies effectively.

Part 1: Mechanistic Insights into Solution Stability

To effectively stabilize this compound, one must understand its intrinsic chemical vulnerabilities rather than just observing the end results. The molecule possesses three primary stability liabilities:

• Oxidative Susceptibility of the Secondary Amine: Secondary amines are highly prone to autoxidation and peroxide-mediated degradation in solution[1]. The initial oxidation yields a hydroxylamine or N-oxide, which subsequently dehydrates and hydrolyzes to form N-dealkylation products (a primary amine and an aldehyde)[2]. This pathway is accelerated by trace transition metals, elevated pH, and dissolved oxygen.

• Photolytic Cleavage of the Benzyl Ether: The 4-benzyloxy substituent is a known chromophore. Under UV/Vis irradiation, benzyl ethers undergo homolytic cleavage, yielding phenolic derivatives and benzaldehyde or benzyl alcohol[3][4].

• pH-Solubility Dynamics: As a hydrochloride salt, the compound is highly soluble in acidic to neutral aqueous media. However, the secondary amine has a pKa of approximately 9.5. When the solution pH exceeds this threshold, the compound deprotonates into its free base form, which is highly lipophilic and will rapidly precipitate out of purely aqueous solutions.

Primary chemical degradation pathways of the API under environmental stress.

Part 2: Troubleshooting Guides & FAQs

Q1: My aqueous stock solution turned yellow and shows new HPLC peaks after 1 month at 25°C. What happened? Causality: The yellowing is a classic indicator of secondary amine oxidation, likely forming N-oxides or complex polymeric degradation products[2]. Dissolved oxygen in the aqueous solvent drives this autoxidation. Solution:

• Degas Solvents: Sparge your aqueous buffers with nitrogen or argon prior to dissolving the API.

• Storage: Store stock solutions at 2-8°C in amber vials to minimize thermal and photolytic activation.

Q2: During forced degradation (ICH Q1A), my alkaline stress samples (pH 10) became cloudy immediately. Is this rapid degradation? Causality: No, this is a physical phase separation, not chemical degradation. At pH 10, the amine is completely deprotonated. The resulting free base is insoluble in purely aqueous media, leading to immediate precipitation. Solution: To perform valid alkaline stress testing, you must maintain a homogenous solution. Introduce a co-solvent system (e.g., 20-30% Acetonitrile or Methanol) to keep the free base solubilized during the stress period. Always run a parallel control with the co-solvent to rule out solvent-induced artifacts.

Q3: In photostability testing, I see rapid loss of the parent peak. How do I differentiate amine oxidation from ether cleavage? Causality: Both pathways can be photo-induced. Solution: Utilize LC-MS for structural elucidation.

• If the primary mechanism is ether cleavage , you will observe a major degradant at [M-90]+ (loss of the benzyl group, yielding the phenol)[3].

• If the mechanism is amine oxidation , you will observe an [M+16]+ peak (hydroxylamine/N-oxide) or lower molecular weight dealkylation products[2].

Q4: Why do I see a discrepancy in mass balance during oxidative stress (3% H₂O₂)? Causality: Secondary amines react with hydrogen peroxide to form highly polar N-oxides that may elute in the void volume of a standard reversed-phase HPLC method, or they may form volatile aldehydes (from N-dealkylation) that escape detection by UV. Solution: Implement a gradient method starting at a low organic composition (e.g., 5% B) to retain polar N-oxides, and use a dual-detector setup (UV at 210 nm + ELSD or CAD) to capture non-chromophoric degradants.

Part 3: Standardized Experimental Protocols

Protocol A: ICH Q1A(R2) Compliant Solution Stress Testing (Forced Degradation) Self-Validating Principle: Every stress condition must be paired with a neutralized control[5]. If you do not neutralize the stressor, the sample will continue to degrade in the HPLC autosampler, invalidating the specific time-point data.

• Sample Preparation: Prepare a 1.0 mg/mL solution of the API in 30% Acetonitrile / 70% Water (the co-solvent ensures solubility across all pH ranges).

• Acid Stress: Mix 1 mL API solution with 1 mL 0.1 N HCl. Incubate at 60°C for 24 hours. Validation step: Neutralize with 1 mL 0.1 N NaOH immediately before injection.

• Base Stress: Mix 1 mL API solution with 1 mL 0.1 N NaOH. Incubate at 60°C for 24 hours. Validation step: Neutralize with 1 mL 0.1 N HCl immediately before injection.

• Oxidative Stress: Mix 1 mL API solution with 1 mL 3% H₂O₂. Incubate at 25°C for 24 hours in the dark. Validation step: Quench with sodium thiosulfate prior to analysis.

• Thermal Stress: Incubate 1 mL API solution at 60°C for 7 days in a sealed, headspace-minimized ampoule.

• Photolytic Stress: Expose 1 mL API solution in a quartz vial to 1.2 million lux hours and 200 watt hours/square meter of near UV.

Self-validating ICH Q1A(R2) forced degradation workflow for solution stability.

Protocol B: Stability-Indicating HPLC-UV/MS Method

• Column: C18, 150 x 4.6 mm, 3 µm (End-capped to prevent secondary interactions with the amine).

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water (Low pH suppresses amine ionization tailing).

• Mobile Phase B: 0.1% TFA in Acetonitrile.

• Gradient: 5% B to 95% B over 20 minutes.

• Detection: UV at 220 nm and 254 nm; MS (ESI+).

Part 4: Quantitative Data Summaries

Table 1: Typical Forced Degradation Profile in Solution

Stress Condition	Reagents / Environment	Temp / Time	Expected Degradation (%)	Primary Degradation Pathway
Control	30% MeCN/Water	25°C / 24h	< 0.5%	None
Acidic	0.1 N HCl	60°C / 24h	1 - 3%	Stable (Protonated amine protects against oxidation)
Alkaline	0.1 N NaOH	60°C / 24h	10 - 15%	N-Dealkylation (Free base is highly reactive)
Oxidative	3% H₂O₂	25°C / 24h	20 - 30%	N-Oxide formation & Dealkylation
Thermal	30% MeCN/Water	60°C / 7 days	2 - 5%	Trace autoxidation

| Photolytic | ICH Q1B Light | 25°C / UV+Vis | 15 - 25% | Benzyl ether cleavage (Phenol formation) |

Table 2: pH-Solubility & Stability Matrix

pH Range	API State	Solubility (mg/mL)	Dominant Stability Risk
pH 1 - 4	Fully Protonated	> 50	Highly stable; resistant to oxidation.
pH 5 - 7	Protonated	> 20	Moderate autoxidation over long-term storage.
pH 8 - 9	Partial Free Base	1 - 5	High risk of oxidation; slight precipitation risk.

| pH > 10 | Fully Free Base | < 0.1 | Immediate precipitation; rapid oxidation if solubilized. |

References

• Note for Guidance on ICH Q1A (R2) STABILITY TESTING GUIDELINES. gally.ch. 5

• How to Implement ICH Q1A(R2) for Stability Testing of APIs and Drug Products. stabilitystudies.in.

• Oxidation of Drugs during Drug Product Development: Problems and Solutions. ResearchGate. 1

• Oxidation of Drugs during Drug Product Development: Problems and Solutions. National Institutes of Health (PMC). 2

• Photochemical degradation of fragrance ingredient benzyl formate in water: Mechanism and toxicity assessment. ResearchGate. 3

• Degradation of the strobilurin fungicide mandestrobin in illuminated water–sediment systems. National Institutes of Health (PMC). 4

Sources

• 1. researchgate.net [researchgate.net]
• 2. Oxidation of Drugs during Drug Product Development: Problems and Solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Degradation of the strobilurin fungicide mandestrobin in illuminated water–sediment systems - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pharma.gally.ch [pharma.gally.ch]

Overcoming common issues in the crystallization of aromatic amine salts

Welcome to the Technical Support Center for Crystallization Process Development. As a Senior Application Scientist, I have designed this guide to address the unique thermodynamic and kinetic challenges associated with the crystallization of aromatic amine salts.

Aromatic amines (e.g., anilines, pyridines) are ubiquitous in active pharmaceutical ingredients (APIs). However, their electron-rich aromatic rings and weak basicity introduce specific failure modes during crystallization, including liquid-liquid phase separation, rapid oxidative degradation, and unpredictable polymorphism. This guide synthesizes mechanistic theory with field-proven methodologies to help you engineer robust, self-validating crystallization workflows.

Visual Diagnostic Workflow

Before diving into specific protocols, use the diagnostic tree below to categorize your crystallization failure mode and navigate to the appropriate troubleshooting module.

Diagnostic workflow for troubleshooting aromatic amine salt crystallization issues.

Module 1: Overcoming "Oiling Out" (Liquid-Liquid Phase Separation)

Q: Why does my aromatic amine salt form a milky emulsion or a sticky oil at the bottom of the reactor instead of crystals? This phenomenon is known as "oiling out" or Liquid-Liquid Phase Separation (LLPS). Mechanistically, it occurs when the cooling trajectory of a supersaturated solution crosses the binodal/spinodal decomposition curve before it crosses the metastable zone limit for solid nucleation[1]. The solute separates into a solute-rich liquid phase and a solvent-rich liquid phase[2]. Because APIs with low melting points or high conformational flexibility have high energy barriers to primary nucleation, they are highly susceptible to LLPS[3].

Q: How do I force the oil to crystallize? Do not attempt to crystallize the oil after it has formed, as this traps impurities and causes severe agglomeration[3]. Instead, you must alter the thermodynamic pathway to bypass the LLPS region entirely. This is achieved by introducing seed crystals at a low supersaturation level—providing a ready-made surface for solute deposition, which kinetically outcompetes the phase separation process[3].

Protocol: Anti-Solvent Crystallization with Seed Ageing

Self-Validation Metric: The solution must remain visually clear (no turbidity/emulsion) until the seeds begin to grow.

• Dissolution: Dissolve the aromatic amine free base in a highly soluble ("good") solvent at 50°C. Add the counterion acid stoichiometrically.

• Cloud Point Determination (Validation Step): Slowly titrate in the anti-solvent until a very faint, persistent turbidity appears. Immediately raise the temperature by 2–5°C until the solution is perfectly clear again. You are now just below the metastable limit.

• Seeding: Introduce 1–2 wt% of finely milled seed crystals of the desired salt polymorph.

• Seed Ageing: Hold the system isothermally for 1 to 2 hours. Causality: This ageing period allows the seeds to heal surface defects and initiates secondary nucleation, consuming supersaturation safely away from the LLPS boundary[3].

• Controlled Addition: Resume the anti-solvent addition at a slow, linear rate (e.g., 0.1 bed volumes/min) while cooling at 0.1°C/min.

• Isolation: Filter and wash with cold anti-solvent.

Module 2: Preventing Oxidative Degradation

Q: My isolated crystals are turning pink, red, or brown over time. What is happening? Aromatic amines contain a nitrogen lone pair that is conjugated with the aromatic ring, making them highly electron-rich. This makes them highly susceptible to one-electron oxidation or N-oxygenation upon exposure to atmospheric oxygen or transition metal impurities, forming colored azo compounds, nitroso compounds, or oligomers[4].

Q: How can I design a crystallization process that prevents this discoloration? You must eliminate dissolved oxygen from the solvent matrix and introduce a sacrificial reductant. Simple nitrogen blanketing of the headspace is insufficient because the solvent voids inherently contain dissolved oxygen[5].

Protocol: Inert-Atmosphere Reactive Crystallization

Self-Validation Metric: The final mother liquor should be colorless, and the isolated powder must maintain a white/off-white appearance after 24 hours of ambient light exposure.

• Solvent Degassing: Sparge all solvents (both good solvent and anti-solvent) with high-purity Argon or Nitrogen for at least 30 minutes prior to use. Causality: Sparging physically displaces dissolved O2, removing the primary oxidant[5].

• Antioxidant Addition: Add 0.1–0.5 wt% of ascorbic acid (Vitamin C) to the solution. Causality: Ascorbate acts as a sacrificial reductant; it will preferentially oxidize before the aromatic amine, preventing the propagation of radical oxidation chains[4].

• Reactive Salt Formation: Under a continuous inert gas sweep, add the counterion acid dropwise to the amine solution. Keep the reactor shielded from direct UV/visible light using amber glassware or foil to prevent photo-induced radical formation.

• Isolation: Perform the filtration under a nitrogen blanket (e.g., using an inverted funnel with N2 flow over the filter cake) to prevent rapid air oxidation of the wet cake[5].

Module 3: Salt Selection and the pKa "Rule of 3"

Q: I added an acid to my aromatic amine, but X-ray Powder Diffraction (XRPD) shows I just recovered the free base, or formed a co-crystal. Why didn't a salt form? Aromatic amines are exceptionally weak bases due to the electron-withdrawing effect of the benzene ring. For example, aniline has a pKa of ~4.6, and adding a second aromatic ring (diphenylamine) drops the pKa to 0.8[6]. For a stable salt to form, a complete proton transfer from the acid to the base must occur.

Q: How do I choose the right acid? You must apply the ΔpKa Rule of 3 . The difference between the pKa of the protonated base and the pKa of the acid must be greater than 3 to guarantee stable salt formation[7]. If ΔpKa is between 0 and 3, the proton position is unpredictable, often resulting in a co-crystal or a disproportionating salt[7].

Thermodynamic logic of the pKa Rule of 3 for predicting stable salt formation.

Quantitative Data: Salt Selection Matrix

Use the following table to match your aromatic amine with an acid that satisfies the ΔpKa > 3 requirement.

Aromatic Amine	Base pKa	Recommended Counterion	Acid pKa	Calculated ΔpKa	Expected Solid Form
Aniline	4.6	Hydrochloric Acid	-3.0	7.6	Stable Salt
p-Toluidine	5.1	Methanesulfonic Acid	-1.9	7.0	Stable Salt
Diphenylamine	0.8	p-Toluenesulfonic Acid	-2.8	3.6	Stable Salt
Aniline	4.6	Acetic Acid	4.76	-0.16	Co-crystal / Free Base

Note: Always verify proton transfer in the final solid state using Solid-State NMR (SSNMR) or single-crystal X-ray diffraction, as pKa values are solvent-dependent[7].

Module 4: Advanced Techniques (Continuous Sonocrystallization)

Q: We are moving to a continuous flow crystallizer, but adding solid seeds continuously is causing tube blockages. What is the alternative? For continuous reactive crystallization of aromatic amines, ultrasound (sonocrystallization) can entirely replace physical seeding[8].

Mechanism: Applying high-intensity ultrasound to the flow reactor induces acoustic cavitation. The rapid collapse of cavitation bubbles generates localized hot spots and immense pressure gradients, which dramatically lowers the metastable zone width and forces instantaneous, uniform primary nucleation[8]. This ensures a narrow, unimodal particle size distribution without the risk of clogging associated with physical seed slurries.

References

• Crystallization of an active pharmaceutical ingredient that oils out ResearchGate[Link]

• An In-Line Study of Oiling Out and Crystallization ResearchGate[Link]

• The Crystallization of Active Pharmaceutical Ingredients with Low Melting Points in the Presence of Liquid–Liquid Phase Separation Semantic Scholar[Link]

• Pharmaceutical Chemistry - Salt Selection Highlight Computer[Link]

• Can Ultrasound Replace Seeding in Flow Reactive Crystallization of an Aromatic Amine? ACS Publications[Link]

• Diverse N‐Oxidation of Primary Aromatic Amines Controlled by Engineered P450 Peroxizyme Variants NIH / PMC[Link]

• How to prevent/minimize rapid air oxidation or arylamine... ResearchGate[Link]

• Pharmaceutical aspects of salt and cocrystal forms of APIs and characterization challenges IRIS-AperTO[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. Diverse N‐Oxidation of Primary Aromatic Amines Controlled by Engineered P450 Peroxizyme Variants Facilitated by Dual‐Functional Small Molecule - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. highlightcomputer.com [highlightcomputer.com]
• 7. iris.unito.it [iris.unito.it]
• 8. pubs.acs.org [pubs.acs.org]

Optimizing HPLC methods for the separation of closely related amine analogs

Welcome to the Technical Support Center for HPLC Amine Analysis. Separating closely related amine analogs—such as positional isomers, diastereomers, or homologs differing by a single methyl group—presents unique chromatographic challenges. Amines are notoriously prone to peak tailing and often require orthogonal selectivity approaches beyond standard hydrophobic retention.

This guide is designed for researchers and drug development professionals, providing field-proven methodologies, diagnostic workflows, and mechanistic troubleshooting to optimize your amine separations.

Amine Separation & Troubleshooting Workflow

Decision matrix for selecting stationary phases and troubleshooting amine separations.

Module 1: Method Development & Diagnostic Protocols

To ensure scientific integrity, every method must be self-validating. The following protocols establish baseline separations and diagnose the root cause of chromatographic failures.

Protocol 1: Baseline Separation of Positional Amine Isomers

Standard C18 columns often fail to resolve positional isomers of aromatic amines because their hydrophobicities are virtually identical. This protocol utilizes orthogonal retention mechanisms.

• Column Selection: Install a Pentafluorophenyl (PFP) superficially porous column (e.g., 2.6 µm, 100 × 2.1 mm). The highly electronegative fluorine atoms provide dipole-dipole, π-π, and shape selectivity, which are critical for resolving structural isomers[1][2].

• Mobile Phase Preparation:

  • Mobile Phase A: 25 mM ammonium acetate, adjusted to pH 5.0. This pH ensures the amines are ionized while providing excellent buffering capacity[3].

  • Mobile Phase B: 100% Acetonitrile.

• Gradient Design: Program a fast linear gradient from 20% to 100% B over 1.5 to 5.0 minutes, depending on the complexity of the analog mixture[3].

• Thermodynamic Control: Set the column oven to 45 °C. Elevated temperatures improve mass transfer kinetics, reducing the peak broadening commonly associated with basic polar analytes[3].

• Injection: Inject 1 µL of sample (prepared at ~100 µg/mL) to prevent mass overload and preserve peak symmetry.

Protocol 2: Self-Validating Diagnostic Test for Peak Tailing

When an amine peak tails, you must determine if the cause is chemical (secondary interactions) or physical (plumbing/column bed issues).

• Calculate Asymmetry: Inject the amine sample and calculate the Asymmetry Factor ( As​ ). As​=B/A (where B is the peak width after the peak center at 10% height, and A is the width before the center). If As​>1.5 , proceed to Step 2[4].

• Inject Neutral Marker: Inject a neutral, non-ionizable reference standard (e.g., toluene or uracil) under the exact same isocratic conditions.

• Evaluate Causality:

  • Physical Issue: If the neutral peak also tails, the problem is physical (e.g., a void at the head of the column, a partially blocked frit, or excessive extra-column volume).

  • Chemical Issue: If the neutral peak is perfectly symmetrical but the amine tails, the issue is chemical—specifically, acid-base interactions between the amine and residual silanols on the stationary phase[5].

Module 2: Troubleshooting Guide & FAQs

Q1: Why do my closely related amine compounds exhibit severe peak tailing on standard C18 columns, and how do I fix it? A1: Peak tailing for amines is primarily caused by multiple retention mechanisms. While the primary mechanism is hydrophobic interaction with the C18 ligands, basic amine functional groups interact strongly via ion-exchange with unreacted, ionized residual silanol groups (Si-O⁻) on the silica surface[4][6].

• Solution: First, ensure you are using a highly deactivated, fully end-capped column. Second, control the mobile phase pH. Operate at a low pH (e.g., pH < 3.0 using formic acid) to protonate the silanols (pKa ~ 3.5-4.5), rendering them neutral and eliminating the ion-exchange interaction[4]. Alternatively, use a hybrid-silica column at a high pH (> 10) to deprotonate the amines, making them neutral and strictly hydrophobic.

Q2: I am trying to separate positional isomers of aromatic amines (e.g., differing only by the position of a methyl group). C18 shows them as a single co-eluting peak. What is the best approach? A2: Positional isomers often have identical hydrophobicity, making them indistinguishable to an alkyl phase like C18. You must exploit alternative retention mechanisms.

• Solution: Switch to a Pentafluorophenyl (PFP) stationary phase. The PFP ligand contains a benzene ring with five fluorine atoms, making it highly prone to electrophilic interactions. It facilitates multiple interactions: dipole-dipole, π-π, hydrogen bonding, and shape selectivity[2]. This orthogonal selectivity is highly effective at resolving halogenated and positional isomers of aromatic amines that C18 cannot separate[1][3].

Q3: I have a minor amine impurity eluting on the tail of my main active pharmaceutical ingredient (API) peak. How can I resolve it? A3: A minor peak masquerading on the tail of a major peak is a classic quantitative challenge. First, you must rule out mass overload. When the injected sample mass exceeds column capacity, the peak assumes a right-triangle shape, masking closely eluting impurities[7].

• Solution: Perform a diagnostic dilution by reducing the injection mass by a factor of 10. If the main peak's retention time increases and the shape becomes more Gaussian, the column was overloaded[7]. If overload is not the issue, alter the selectivity ( α ) by changing the organic modifier (e.g., from acetonitrile to methanol) to shift the minor peak away from the tail.

Q4: How do I optimize the separation of chiral amine enantiomers? A4: Chiral separation of amines often suffers from poor efficiency and tailing due to slow mass transfer kinetics at the chiral selective sites[8].

• Solution: Use a polysaccharide-based chiral stationary phase (CSP). Crucially, incorporate acidic additives like methanesulfonic acid (MSA) or ethanesulfonic acid (ESA) into the mobile phase. These additives form ion-pair salts with the amines in the mobile phase and locally decrease the pH, which dramatically improves peak shape and enantiomeric resolution for basic compounds[9].

Module 3: Quantitative Data & Selection Matrices

Table 1: Stationary Phase Selection for Amine Analogs

Column Chemistry	Primary Retention Mechanism	Best Suited For	Limitation
Fully End-Capped C18	Hydrophobic (Dispersive)	Homologous amine series (differing by alkyl chain length).	Poor resolution of positional isomers; prone to silanol tailing at mid-pH.
Pentafluorophenyl (PFP)	Dipole-dipole, π-π, Shape Selectivity	Positional isomers, aromatic amines, halogenated analogs.	Can be sensitive to highly aqueous mobile phases (phase collapse) unless specifically designed[2].
Polysaccharide CSP	Steric fit, Hydrogen bonding	Enantiomers and diastereomers of chiral amines.	Requires specific mobile phase modifiers (e.g., MSA) to prevent severe tailing of basic groups[9].

Table 2: Mobile Phase & Buffer Selection for Amines

Buffer / Additive	Typical pH Range	LC-MS Compatible	Mechanism for Amine Optimization
Trifluoroacetic Acid (TFA)	1.5 - 2.5	Yes (Causes ion suppression)	Lowers pH to protonate silanols; acts as a strong ion-pairing agent for amines.
Ammonium Acetate	3.8 - 5.8	Yes	Provides excellent buffering capacity; ideal for PFP columns separating polar amines[3].
Triethylamine (TEA)	7.0 - 11.0	No	Historically used to competitively bind to active silanols, blocking them from interacting with amine analytes[6].
Methanesulfonic Acid (MSA)	Acidic Modifier	No	Forms ion-pair salts with chiral amines, enhancing resolution on CSPs[9].

References

• Title: HPLC Peak Tailing - Axion Labs Source: Axion Labs URL: [Link]

• Title: Analysis of Six Aromatic Amines Using a Core Enhanced Technology Accucore HPLC Column Source: LabRulez / Thermo Scientific URL: [Link]

• Title: Peak Tailing in HPLC Source: Element Lab Solutions URL: [Link]

• Title: Overload or Minor Peak? Source: LCGC International URL: [Link]

• Title: How to Reduce Peak Tailing in HPLC? Source: Phenomenex URL: [Link]

• Title: PFP(2) - Phenomenex Source: Phenomenex URL: [Link]

• Title: The special effect of fluoride on the chromatography of acidic analytes on polybutadiene-coated zirconia Source: ResearchGate URL: [Link]

• Title: Chiral separation of amines by high-performance liquid chromatography using polysaccharide stationary phases and acidic additives Source: ResearchGate URL: [Link]

Sources

• 1. assets.fishersci.com [assets.fishersci.com]
• 2. phx.phenomenex.com [phx.phenomenex.com]
• 3. lcms.labrulez.com [lcms.labrulez.com]
• 4. elementlabsolutions.com [elementlabsolutions.com]
• 5. HPLC Peak Tailing - Axion Labs [axionlabs.com]
• 6. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Preclinical Cross-Validation Guide: Benzyloxy-Phenyl-Amine Derivatives vs. Standard Alternatives

As a Senior Application Scientist in preclinical pharmacology, I frequently evaluate the translational potential of novel chemical entities. One of the most critical hurdles in drug development—particularly for neuro-infectious diseases and central nervous system (CNS) disorders—is bridging the gap between in vitro potency and in vivo efficacy.

This guide provides an objective, data-driven comparison of the benzyloxy-phenyl-amine scaffold against early-stage hits and standard-of-care alternatives. By analyzing its application in treating Human African Trypanosomiasis (HAT) and its role in sodium channel modulation, we will deconstruct the causality behind specific experimental workflows and demonstrate how to build self-validating preclinical protocols.

Mechanistic Rationale: Why the Benzyloxy-Phenyl-Amine Scaffold?

The transition from a high-throughput screening (HTS) hit to an optimized lead compound requires overcoming poor Absorption, Distribution, Metabolism, and Excretion (ADME) properties.

In the development of anti-trypanosomal agents, initial phenotypic screens identified N-(2-aminoethyl)-N-phenyl benzamides as modest hits[1]. However, these baseline compounds lacked the necessary potency and pharmacokinetic profile to cross the blood-brain barrier (BBB)—a strict requirement for treating late-stage HAT, where the Trypanosoma brucei parasite invades the CNS[1].

The Causality of Chemical Substitution: By appending a benzyloxy group to the phenyl ring to create N-(2-aminoethyl)-N-benzyloxyphenyl benzamides , medicinal chemists significantly altered the molecule's topological polar surface area (TPSA) and lipophilicity (LogP)[1][2]. This specific structural modification achieves two mechanistic goals:

• Target Affinity: The flexible benzyloxy ether linkage allows the terminal phenyl ring to occupy deep, hydrophobic pockets within the target pathogen's cellular machinery, driving in vitro potency down to the picomolar range[1].

• BBB Penetrance: The increased lipophilicity facilitates passive transcellular diffusion across the cerebral microvascular endothelium, enabling the in vivo brain exposure required for a curative response[1].

This pharmacophore is highly versatile. Beyond parasitic infections, the (3-fluoro)benzyloxyphenyl structural unit has been cross-validated as a potent promoter of NaV1.1 sodium channel slow inactivation, demonstrating profound in vivo efficacy in antiepileptic drug screens[3].

Product Comparison & Quantitative Data

To objectively evaluate the performance of the benzyloxy-phenyl-amine scaffold, we must cross-validate its in vitro metrics (efficacy and cytotoxicity) with its in vivo outcomes (pharmacokinetics and survival). Table 1 compares the baseline hit, the optimized benzyloxy-phenyl-amine lead (Compound 73), and a clinical standard.

Table 1: Cross-Validation Metrics in T. brucei Models

Performance Metric	Baseline Hit (N-phenyl benzamide)	Optimized Lead (Benzyloxy-phenyl-amine)	Standard of Care (Nifurtimox)
In Vitro EC₅₀ (T. brucei)	> 1.0 μM	0.001 μM (1 nM)	~ 3.5 μM
In Vitro CC₅₀ (HepG2)	> 50 μM	> 50 μM	> 50 μM
Selectivity Index (CC₅₀/EC₅₀)	< 50	> 50,000	~ 14
Microsomal Stability (T₁/₂)	< 15 min	> 60 min	Moderate
Brain/Plasma Ratio	Low (Excluded from CNS)	High (BBB Penetrant)	Moderate
In Vivo Efficacy (Mouse)	Inactive at 50 mg/kg	Cured 2/3 mice (50 mg/kg/day)	Cured (Requires combination)

Data synthesized from preclinical evaluations of Compound 73 and related analogues[1][2].

Experimental Protocols: Self-Validating Systems

A protocol is only as reliable as its internal controls. The following methodologies detail how to cross-validate the data presented in Table 1, ensuring that in vitro artifacts do not lead to in vivo failures.

In Vitro Phenotypic Viability Assay

Target-based screening often fails in complex pathogens because the isolated protein behaves differently than it does in the whole cell. We utilize a phenotypic viability assay to ensure the compound can actually penetrate the parasite membrane.

• Step 1: Parasite Culturing & Seeding. Culture the bloodstream form of T. brucei (strain BF427) to mimic the mammalian infection stage[1]. Seed at 104 cells/well in 96-well opaque plates.

  • Causality: Opaque plates prevent optical cross-talk between wells during luminescence reading.

• Step 2: Compound Administration. Administer benzyloxy-phenyl-amine candidates in a 10-point serial dilution.

  • Self-Validation: Cap the final DMSO concentration at 0.5%. Include a vehicle-only control to establish baseline viability and ensure the solvent is not inducing artificial cytotoxicity.

• Step 3: ATP Quantification. Incubate for 72 hours, then add CellTiter-Glo® reagent.

  • Causality: We quantify ATP via luminescence rather than using colorimetric assays (like MTT). Colorimetric assays are highly susceptible to optical interference from the test compounds themselves (autofluorescence or absorbance), which leads to false-positive viability readings. ATP is a direct, un-fakeable proxy for metabolic activity.

In Vivo Pharmacokinetics & Efficacy Model

An in vitro EC₅₀ of 1 nM is useless if the drug is rapidly cleared by the liver or blocked by the BBB. This acute mouse model validates systemic exposure and CNS penetrance.

• Step 1: Infection & Parasitemia Monitoring. Inject mice intraperitoneally with T. brucei. Wait until parasitemia reaches 104 cells/mL (monitored via tail vein blood sampling) before initiating treatment.

  • Causality: Treating only after parasitemia is established ensures we are measuring true therapeutic efficacy, not a prophylactic artifact.

• Step 2: Oral Administration. Administer the lead compound at 50 mg/kg once per day for 4 days via oral gavage[1].

  • Causality: Oral gavage is mandated here to validate oral bioavailability—a critical requirement for deploying HAT treatments in resource-limited clinical settings where intravenous administration is impractical.

• • Self-Validation (Critical): Prior to brain extraction, mice must be perfused with transcardial saline. If perfusion is skipped, residual blood trapped in the cerebral microvasculature will contaminate the brain sample, leading to a falsely elevated BBB penetrance calculation.

Workflow Visualization

The following diagram illustrates the logical progression and decision gates utilized to cross-validate benzyloxy-phenyl-amine candidates from in vitro screening to in vivo preclinical selection.

Fig 1: In vitro to in vivo cross-validation workflow for benzyloxy-phenyl-amine candidates. (Note: Diagram optimized for a maximum width of 760px).

References

• Discovery of N-(2-aminoethyl)-N-benzyloxyphenyl benzamides: New potent Trypanosoma brucei inhibitors. National Institutes of Health (NIH) / PubMed Central.[Link]

• Identification of the Benzyloxyphenyl Pharmacophore: A Structural Unit That Promotes Sodium Channel Slow Inactivation. ACS Chemical Neuroscience.[Link]

Sources

• 1. Discovery of N-(2-aminoethyl)-N-benzyloxyphenyl benzamides: New potent Trypanosoma brucei inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]

A Comparative Guide to the Efficacy of [4-(Benzyloxy)phenyl]methyl}(butyl)amine hydrochloride and Ifenprodil in Neuroprotection

This guide provides an in-depth, objective comparison of the neuroprotective agent [4-(Benzyloxy)phenyl]methyl}(butyl)amine hydrochloride, also known as Bifemelane hydrochloride (formerly marketed as Alnert or Celeport), and the standard GluN2B-selective antagonist, Ifenprodil. The content herein is intended for researchers, scientists, and professionals in drug development, offering a critical analysis of their respective mechanisms, efficacy, and the experimental frameworks used for their evaluation.

Introduction: Two Distinct Approaches to Neuroprotection

In the landscape of neuroprotective agents, particularly those investigated for cerebrovascular diseases, Bifemelane hydrochloride and Ifenprodil represent two divergent therapeutic strategies. Bifemelane, once used clinically in Japan for dementia and depressive symptoms following cerebral infarction, offers a multi-targeted approach.[1] In contrast, Ifenprodil has been established as a more selective pharmacological tool, targeting a specific subtype of the N-methyl-D-aspartate (NMDA) receptor.[2] It is used clinically for dizziness resulting from cerebral infarction or hemorrhage sequelae.[3][4]

This guide will dissect the fundamental differences in their mechanisms of action, compare their efficacy based on available preclinical and clinical data, and provide detailed protocols for key experiments that can be used to differentiate their effects.

Delineating the Mechanisms of Action

The primary distinction between Bifemelane hydrochloride and Ifenprodil lies in their molecular targets. Bifemelane engages with multiple systems, whereas Ifenprodil's action is more focused.

Bifemelane Hydrochloride: A Multi-Modal Neuroactive Agent

Bifemelane's mechanism is multifaceted, contributing to its neuroprotective and cognitive-enhancing effects through several pathways:[5]

• Monoamine Oxidase (MAO) Inhibition: It acts as a competitive, reversible inhibitor of MAO-A (Ki = 4.20 μM) and a non-competitive, irreversible inhibitor of MAO-B (Ki = 46.0 μM).[1] This inhibition increases the synaptic availability of monoamine neurotransmitters like serotonin and norepinephrine, which is believed to underlie its antidepressant effects.[5][6]

• Cholinergic System Enhancement: Bifemelane appears to activate the central cholinergic system.[1][5] Studies in animal models of cerebral hypoperfusion have shown that it can prevent the ischemia-induced decrease in muscarinic acetylcholine receptors (mACh-R) and their corresponding mRNA levels.[7][8]

• NMDA Receptor Modulation: While not a direct antagonist in the same manner as Ifenprodil, Bifemelane modulates glutamatergic transmission.[5] In aged or ischemic rat brains, chronic administration has been shown to attenuate the decrease in NMDA receptor density.[9][10] This suggests a protective or restorative effect on the NMDA receptor population, rather than direct inhibition of its activity. One study noted that Bifemelane protects neurons against glutamate cytotoxicity through a mechanism that does not directly affect NMDA receptor currents.[11]

• Neuroprotective and Cerebral Blood Flow Enhancement: The compound exerts direct neuroprotective effects by mitigating neuronal damage and reducing oxidative stress.[5] It also improves cerebral blood flow, ensuring a better supply of oxygen and nutrients to brain tissue.[5]

Caption: Bifemelane hydrochloride's multi-target mechanism of action.

Ifenprodil: The Standard for GluN2B Antagonism

Ifenprodil's mechanism is more specific, making it a valuable tool for dissecting the role of a particular NMDA receptor subunit.

• Selective GluN2B Antagonism: Ifenprodil is a non-competitive antagonist of the NMDA receptor that selectively inhibits receptors containing the GluN2B subunit. It binds at the interface between the GluN1 and GluN2B N-terminal domains.[12] This selectivity is crucial, as the expression of GluN2B is highest during early development and in specific brain regions in adults, such as the hippocampus and forebrain.

• Modulation by pH: The inhibitory action of phenylethanolamines like Ifenprodil is uniquely enhanced by protons.[13] This means its potency increases in acidic conditions, such as those that occur during cerebral ischemia, potentially maximizing its neuroprotective effect in damaged tissue while minimizing side effects in healthy tissue.

• Other Targets: It is important to note that at higher concentrations, Ifenprodil can also block other receptors and ion channels, including G protein-activated inwardly rectifying potassium (GIRK) channels.[2][14]

Caption: Ifenprodil's primary mechanism as a GluN2B-selective NMDA receptor antagonist.

Comparative Efficacy in Preclinical and Clinical Settings

Direct head-to-head comparative studies are limited. Therefore, this section synthesizes data from independent studies using similar models, primarily focusing on neuroprotection in the context of cerebral ischemia.

Preclinical Efficacy in Ischemia Models

Both compounds have demonstrated efficacy in animal models of stroke, though their presumed mechanisms of achieving neuroprotection differ.

Parameter	Bifemelane Hydrochloride	Ifenprodil	Key Sources
Neuroprotection	Significantly reduces the number of c-Fos-like immunoreactive neurons post-ischemia. Preserves microtubule-associated protein 2 (MAP2) staining in the caudate-putamen.	Reduces infarct volume in models of focal ischemia. Efficacy is often age-dependent, being more potent in younger animals with higher GluN2B expression.	[15][16]
Receptor Density	Prevents the ischemia-induced loss of both NMDA and muscarinic M1 receptors in the hippocampus.	Not typically studied for effects on receptor density; its primary role is functional blockade.	[8][10]
Behavioral Outcomes	Improves neurological scores and motor function (equilibrium) after ischemia-reperfusion injury.	Effective in various seizure models. Less effective than broad-spectrum NMDA antagonists like MK-801 in terminating prolonged status epilepticus.[17]	[16][17]
Administration	Effective when administered both pre- and post-ischemic insult.	Typically administered pre- or peri-ischemia in experimental models.	[8][18]

Clinical Applications and Side Effect Profile

The clinical histories of these two compounds are markedly different.

Parameter	Bifemelane Hydrochloride	Ifenprodil	Key Sources
Primary Indications	Formerly used for depressive symptoms in post-cerebral infarction patients and for vascular dementia.	Used for the treatment of dizziness caused by cerebral infarction or cerebral hemorrhage sequelae.	[1][3][4]
Clinical Status	Discontinued in Japan in 1998, reportedly for lack of effectiveness.	Currently in clinical use in some regions.	[1][3]
Reported Side Effects	Clinical trials in elderly depressive patients reported no significant side effects or abnormalities in laboratory tests.	Common side effects include thirst, nausea, anorexia, headache, dizziness, and rash. Cardiovascular effects like hypotension can occur due to alpha-adrenergic antagonism.	[3][4][19][20]

Key Experimental Protocols for Comparative Analysis

To empirically compare the efficacy and mechanism of Bifemelane and Ifenprodil, a series of well-defined experiments is required. The following protocols provide a framework for such an investigation.

Protocol 1: In Vivo Neuroprotection Assessment using Middle Cerebral Artery Occlusion (MCAO)

This protocol is the gold standard for inducing focal cerebral ischemia in rodents and is ideal for assessing the neuroprotective effects of test compounds.[21]

Objective: To compare the ability of Bifemelane and Ifenprodil to reduce infarct volume and improve neurological deficits following ischemic stroke.

Methodology:

• Animal Model: Male Wistar rats (250-300g) are used.

• Surgical Procedure (Transient MCAO):

  • Anesthetize the rat (e.g., with isoflurane).

  • Make a midline cervical incision and expose the common carotid artery (CCA), external carotid artery (ECA), and internal carotid artery (ICA).

  • Introduce a nylon monofilament suture (e.g., 4-0) via the ECA into the ICA to occlude the origin of the middle cerebral artery (MCA).

  • After a set occlusion period (e.g., 90 minutes), withdraw the filament to allow for reperfusion.

• Drug Administration:

  • Group 1 (Vehicle Control): Administer saline intraperitoneally (i.p.) 30 minutes before occlusion.

  • Group 2 (Bifemelane): Administer Bifemelane HCl (e.g., 20 mg/kg, i.p.) 30 minutes before occlusion.[18]

  • Group 3 (Ifenprodil): Administer Ifenprodil (e.g., 10-30 mg/kg, i.p.) 30 minutes before occlusion.[17]

• Assessment (24 hours post-MCAO):

  • Neurological Deficit Scoring: Evaluate motor deficits on a 0-5 scale (0=no deficit, 5=severe deficit).

  • Infarct Volume Measurement: Sacrifice the animal, remove the brain, and slice it into 2mm coronal sections. Stain with 2,3,5-triphenyltetrazolium chloride (TTC). Healthy tissue stains red, while the infarcted area remains white. Quantify the infarct volume using image analysis software.

• Causality and Validation: The inclusion of a vehicle control group is critical to validate that any observed reduction in infarct size is due to the drug and not spontaneous recovery. Comparing the two drug-treated groups directly reveals their relative neuroprotective efficacy under these specific ischemic conditions.

Caption: Workflow for the in vivo MCAO model to assess neuroprotection.

Protocol 2: In Vitro NMDA Receptor Activity using Calcium Imaging

This assay directly measures the functional effect of the compounds on NMDA receptor-mediated calcium influx in cultured neurons, providing mechanistic insight.

Objective: To determine if Bifemelane and Ifenprodil directly inhibit NMDA receptor function.

Methodology:

• Cell Culture: Prepare primary cortical neuron cultures from E18 rat embryos and plate them on poly-D-lysine coated glass coverslips. Use cultures at 12-14 days in vitro (DIV).

• Fluorescent Dye Loading: Incubate neurons with a calcium-sensitive dye (e.g., Fura-2 AM or Fluo-4 AM) for 30-45 minutes at 37°C.

• Imaging Setup: Mount the coverslip onto a perfusion chamber on an inverted fluorescence microscope equipped with a calcium imaging system.

• Experimental Procedure:

  • Perfuse the cells with a magnesium-free buffer containing glycine (a co-agonist for NMDA receptors).

  • Establish a baseline fluorescence reading.

  • Pre-treatment: Perfuse with a buffer containing either Vehicle, Bifemelane (1-100 µM), or Ifenprodil (10 µM).

  • Stimulation: While still in the presence of the test compound, stimulate the neurons by perfusing with a buffer containing NMDA (e.g., 100 µM).

  • Record the change in fluorescence intensity, which corresponds to the intracellular calcium concentration [Ca²⁺]i.

• Data Analysis: Quantify the peak [Ca²⁺]i increase in response to NMDA stimulation for each group. A significant reduction in the NMDA-evoked calcium signal compared to the vehicle control indicates antagonism of the NMDA receptor.

• Causality and Validation: This assay directly tests the hypothesis of NMDA receptor blockade. Ifenprodil is expected to strongly inhibit the calcium response.[22] The result for Bifemelane will clarify its mechanism; a lack of inhibition would support findings that its neuroprotective effects are independent of direct NMDA receptor antagonism.[11]

Protocol 3: In Vitro MAO-A Inhibition Assay

This biochemical assay specifically validates one of the key proposed mechanisms of Bifemelane and serves as a negative control for Ifenprodil.

Objective: To quantify the MAO-A inhibitory potential of Bifemelane and confirm the specificity of its action compared to Ifenprodil.

Methodology:

• Enzyme Source: Use a commercially available recombinant human MAO-A enzyme or a mitochondrial preparation from rat brain tissue.

• Assay Principle: The assay measures the activity of MAO-A by detecting the production of hydrogen peroxide (H₂O₂), a byproduct of monoamine oxidation, using a fluorescent probe like Amplex™ Red.

• Procedure:

  • In a 96-well plate, add the MAO-A enzyme source.

  • Add various concentrations of the test compounds (Bifemelane, Ifenprodil) or a known MAO-A inhibitor (e.g., clorgyline) as a positive control. Incubate for 15 minutes.

  • Initiate the reaction by adding a reaction mixture containing the MAO-A substrate (e.g., p-tyramine), horseradish peroxidase (HRP), and Amplex™ Red.

  • Incubate at 37°C for 30-60 minutes, protected from light.

• Detection: Measure the fluorescence using a microplate reader (excitation ~540 nm, emission ~590 nm).

• Data Analysis: Calculate the percentage of inhibition for each compound concentration relative to the vehicle control. Determine the IC₅₀ value (the concentration required to inhibit 50% of the enzyme activity) for Bifemelane.

• Causality and Validation: This assay provides quantitative data on a specific molecular target. Bifemelane is expected to show dose-dependent inhibition of MAO-A, while Ifenprodil should have no significant effect, thus confirming their distinct mechanistic profiles.

Conclusion and Future Directions

Bifemelane hydrochloride and Ifenprodil exemplify two distinct philosophies in the pursuit of neuroprotection for cerebrovascular disorders.

• Bifemelane hydrochloride is a multi-target agent with demonstrated efficacy in preclinical models of ischemia, acting through a combination of MAO inhibition, cholinergic system enhancement, and neuroprotective modulation of receptor populations. Its clinical discontinuation, however, raises questions about its translational efficacy.[1]

• Ifenprodil serves as a specific and potent antagonist of GluN2B-containing NMDA receptors. Its value lies in its targeted mechanism, which is particularly relevant in pathological conditions like ischemia where excitotoxicity and acidosis are key factors.[13] However, its clinical use is narrow, and its side-effect profile, including dizziness and potential cardiovascular effects, must be considered.[20]

For researchers, the choice between these compounds depends on the experimental question. Ifenprodil is the superior tool for investigating the specific role of the GluN2B subunit in synaptic plasticity, excitotoxicity, or disease. Bifemelane, on the other hand, represents a model compound for studying multi-target drug action, where the therapeutic benefit may arise from synergistic effects across several neurochemical systems. Future research should focus on direct, head-to-head comparisons in standardized preclinical models to more definitively delineate their relative neuroprotective potential.

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• The GluN2B-Selective Antagonist Ro 25-6981 Is Effective against PTZ-Induced Seizures and Safe for Further Development in Infantile Rats.
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A Comparative Study of the Receptor Binding Affinity of Various Aromatic Amines: A Guide for Researchers

This guide provides a comprehensive comparative analysis of the receptor binding affinities of a range of aromatic amines for key G-protein coupled receptors (GPCRs) implicated in neurotransmission: dopamine, serotonin, and adrenergic receptors. Designed for researchers, scientists, and drug development professionals, this document synthesizes experimental data to illuminate structure-activity relationships and offers detailed protocols for the assessment of receptor binding.

Introduction: The Significance of Aromatic Amines in Neuropharmacology

Aromatic amines, a class of organic compounds characterized by an amino group attached to an aromatic ring, form the structural backbone of many endogenous neurotransmitters and a vast array of synthetic drugs.[1] Their ability to interact with various receptor systems in the central nervous system makes them a cornerstone of neuropharmacology. Understanding the nuances of their binding affinities is paramount for the development of targeted therapeutics with improved efficacy and reduced side-effect profiles. This guide focuses on three critical families of GPCRs:

• Dopamine Receptors (e.g., D2): Central to motor control, motivation, reward, and cognition. Dysregulation of the dopaminergic system is implicated in Parkinson's disease, schizophrenia, and addiction.

• Serotonin (5-HT) Receptors (e.g., 5-HT2A): Modulate a wide range of physiological and psychological processes, including mood, appetite, sleep, and perception. They are key targets for antidepressants, antipsychotics, and psychedelic compounds.[2]

• Adrenergic Receptors (e.g., α1): Mediate the effects of norepinephrine and epinephrine, playing a crucial role in the "fight-or-flight" response, blood pressure regulation, and arousal.[3]

The objective of this guide is to provide an in-depth, objective comparison of the binding affinities of various aromatic amines to these receptors, supported by established experimental data and methodologies.

The Bedrock of Interaction: Principles of Receptor-Ligand Binding

The interaction between an aromatic amine (the ligand) and its receptor is a dynamic process governed by non-covalent forces. The strength of this interaction, or binding affinity , is a critical determinant of a compound's biological activity. It is typically quantified by the dissociation constant (Kd) or the inhibition constant (Ki) . A lower Kd or Ki value signifies a higher binding affinity.[4]

Key molecular interactions that underpin the binding of aromatic amines to their receptors include:

• Ionic Interactions: The protonated amine group common to many aromatic amines forms a crucial salt bridge with a highly conserved aspartate residue in the third transmembrane domain of aminergic GPCRs.[5]

• Hydrogen Bonding: Hydroxyl groups on the aromatic ring, as seen in catecholamines, often form hydrogen bonds with serine residues in the fifth transmembrane domain.[2]

• π-π Stacking and Hydrophobic Interactions: The aromatic ring of the ligand engages in π-π stacking and hydrophobic interactions with aromatic amino acid residues (e.g., phenylalanine, tryptophan) within the receptor's binding pocket.[6]

Caption: General schematic of aromatic amine-receptor interactions.

Quantifying Affinity: Experimental Methodologies

Radioligand binding assays remain the gold standard for determining the affinity of a ligand for its receptor due to their high sensitivity and robustness.[7] Below are detailed, step-by-step protocols for competitive radioligand binding assays for the dopamine D2, serotonin 5-HT2A, and alpha-1 adrenergic receptors.

General Workflow for Radioligand Binding Assays

The principle of a competitive binding assay is to measure the ability of an unlabeled test compound (an aromatic amine) to displace a radiolabeled ligand with known high affinity for the target receptor. The concentration of the test compound that displaces 50% of the radioligand is the IC50, which can then be converted to the inhibition constant (Ki).

Caption: Workflow of a typical radioligand binding assay.

Detailed Experimental Protocols

Part 1: Membrane Preparation (General Protocol)

This procedure is applicable to both cultured cells expressing the receptor of interest and animal tissues.

• Homogenization: Homogenize tissues or cell pellets in 20 volumes of ice-cold lysis buffer (e.g., 50 mM Tris-HCl, 5 mM EDTA, pH 7.4) containing a protease inhibitor cocktail.[8]

• Low-Speed Centrifugation: Centrifuge the homogenate at 1,000 x g for 10 minutes at 4°C to remove nuclei and large debris.[8]

• High-Speed Centrifugation: Transfer the supernatant to a new tube and centrifuge at 20,000-40,000 x g for 20-30 minutes at 4°C to pellet the cell membranes.[7][8]

• Washing: Discard the supernatant, resuspend the membrane pellet in fresh lysis buffer, and repeat the high-speed centrifugation step.[7]

• Final Preparation and Storage: Resuspend the final membrane pellet in a suitable buffer (e.g., 50 mM Tris-HCl with 250 mM sucrose) and determine the protein concentration using a standard assay like the Bradford or BCA method.[8] Aliquot the membrane preparation and store at -80°C.

Part 2: Competitive Radioligand Binding Assays

Dopamine D2 Receptor Binding Assay [9][10]

• Radioligand: [3H]Spiperone (a potent D2 antagonist).

• Assay Buffer: 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, 1 mM MgCl2, 2 mM CaCl2, pH 7.4.[11]

• Non-specific Binding Determinant: 1-10 µM (+)-Butaclamol or Haloperidol.[9][11]

• Procedure:

  • In a 96-well plate, set up triplicate wells for total binding, non-specific binding, and a range of concentrations of the test aromatic amine.

  • To each well, add the assay buffer, the appropriate compound (buffer for total binding, non-specific determinant, or test compound), the radioligand ([3H]Spiperone at a concentration close to its Kd, typically 0.1-1.0 nM), and finally, the D2 receptor-containing membrane preparation (10-25 µg protein/well) to initiate the reaction. The final assay volume is typically 200-250 µL.[7][9]

  • Incubate the plate for 60-90 minutes at room temperature or 30°C with gentle agitation to reach equilibrium.[7][10]

  • Terminate the reaction by rapid vacuum filtration through glass fiber filters (e.g., GF/C, pre-soaked in 0.3-0.5% polyethyleneimine to reduce non-specific binding).[7][12]

  • Wash the filters 3-4 times with ice-cold wash buffer (e.g., 50 mM Tris-HCl).

  • Dry the filters, add scintillation cocktail, and quantify the radioactivity using a liquid scintillation counter.[7]

Serotonin 5-HT2A Receptor Binding Assay [12][13]

• Radioligand: [3H]Ketanserin (a selective 5-HT2A antagonist).

• Assay Buffer: 50 mM Tris-HCl, pH 7.4.[12]

• Non-specific Binding Determinant: 1-10 µM unlabeled Ketanserin or Spiperone.[13]

• Procedure:

  • Follow the general procedure outlined for the D2 receptor assay.

  • Use [3H]Ketanserin at a final concentration near its Kd (typically 0.5-2.0 nM).[12][13]

  • Use membrane preparations from cells expressing the 5-HT2A receptor or from brain regions rich in this receptor, such as the frontal cortex (50-100 µg protein/well).[12]

  • Incubation is typically for 30-60 minutes at 37°C or room temperature.

  • Filtration and counting steps are as described above.

Alpha-1 Adrenergic Receptor Binding Assay [5][8]

• Radioligand: [3H]Prazosin (a selective α1 antagonist).

• Assay Buffer: 50 mM Tris-HCl, 10 mM MgCl2, 1 mM EDTA, pH 7.4.[8]

• Non-specific Binding Determinant: 10 µM Phentolamine or unlabeled Prazosin.[8]

• Procedure:

  • Follow the general procedure outlined for the D2 receptor assay.

  • Use [3H]Prazosin at a final concentration near its Kd (typically 0.1-0.5 nM).[5][14]

  • Use membrane preparations from tissues or cells expressing α1-adrenergic receptors.

  • Incubation is typically for 60 minutes at room temperature.[8][14]

  • Filtration and counting steps are as described above.

Data Analysis:

• Calculate specific binding by subtracting the mean counts per minute (CPM) of non-specific binding from the mean CPM of total binding.

• For the competition assay, express the binding at each concentration of the test compound as a percentage of the total specific binding.

• Plot the percentage of specific binding against the log concentration of the test aromatic amine.

• Use non-linear regression analysis (sigmoidal dose-response curve) to determine the IC50 value.

• Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd) , where [L] is the concentration of the radioligand used and Kd is the dissociation constant of the radioligand for the receptor.[10]

Comparative Analysis of Receptor Binding Affinities

The following table summarizes the binding affinities (Ki in nM) of several representative aromatic amines for the human dopamine D2, serotonin 5-HT2A, and alpha-1 adrenergic receptors. It is important to note that absolute values can vary between studies due to differences in experimental conditions (e.g., radioligand used, tissue/cell preparation, buffer composition). However, the relative affinities and selectivity profiles provide valuable insights.

Aromatic Amine	Dopamine D2 (Ki, nM)	Serotonin 5-HT2A (Ki, nM)	Alpha-1 Adrenergic (Ki, nM)
Dopamine	~4500[15]	505[13]	-
Serotonin (5-HT)	-	505[13]	-
Norepinephrine	-	-	High Affinity[2]
Amphetamine	~5728[16]	>10,000[17]	High Affinity[17]
Tryptamine	-	1985[12]	-
Phenethylamine	-	-	Moderate Affinity[18]
MDMA	897[16]	~1500-3000	-
2-Amino-tetralin	High Affinity[19]	-	-
NRA0045	High Affinity (D4>D2)[20]	1.92[20]	1.40[20]
Sertindole	High Affinity[3]	High Affinity[3]	High Affinity[3]

Structure-Activity Relationship (SAR) Insights:

• Core Scaffold: The fundamental aromatic amine structure dictates general recognition by these aminergic receptors. However, the specific aromatic ring system (e.g., phenyl, indole) and the nature of the ethylamine side chain significantly influence affinity and selectivity. For instance, tryptamines, with their indole nucleus, generally show a preference for serotonin receptors.[21]

• Aromatic Substitutions: The position and nature of substituents on the aromatic ring are critical. For phenethylamines, methoxy groups at the 2 and 5 positions, and a halogen or small alkyl group at the 4 position, can enhance affinity for the 5-HT2A receptor.[22] For 2-aminotetralins, a hydroxyl group at the 5 or 7-position is important for potent dopaminergic activity.[9]

• Side Chain Modifications: α-Methylation of the ethylamine side chain (as in amphetamine) can increase metabolic stability and alter the mechanism of action at monoamine transporters, but may have a variable effect on receptor binding affinity itself.[22]

• N-Substitutions: Substitution on the terminal amine group can dramatically alter affinity and selectivity. For example, N-benzyl substitution on phenethylamines can increase 5-HT2A receptor affinity by up to 300-fold.[6]

Field-Proven Insights and Implications for Drug Development

The causality behind the experimental choices described lies in the need for standardized, reproducible methods to quantify a fundamental drug parameter: binding affinity. Radioligand binding assays, while requiring specialized facilities, provide a direct measure of this interaction and have been the workhorse of pharmacology for decades.

For drug development professionals, this comparative data is invaluable:

• Lead Optimization: The SAR insights gleaned from these comparisons can guide medicinal chemists in designing new molecules with improved potency and selectivity. For example, understanding that a specific substitution pattern favors 5-HT2A over D2 binding can help in the development of atypical antipsychotics with a lower risk of extrapyramidal side effects.[23]

• Predicting Off-Target Effects: A comprehensive binding profile is crucial for identifying potential off-target interactions that could lead to adverse effects. A compound designed for the dopamine D2 receptor that also shows high affinity for the alpha-1 adrenergic receptor might have unintended cardiovascular effects.[20]

• Tool Compound Selection: For basic research, selecting tool compounds with well-defined receptor binding profiles is essential for dissecting the roles of specific receptor subtypes in physiological and pathological processes.

Conclusion

The interaction of aromatic amines with dopamine, serotonin, and adrenergic receptors is a complex interplay of structural features and molecular forces. This guide has provided a comparative overview of their binding affinities, grounded in established experimental data and detailed protocols. A thorough understanding of these receptor binding profiles is not merely an academic exercise; it is a critical component in the rational design and development of safer and more effective drugs for a multitude of neurological and psychiatric disorders. By systematically evaluating these interactions, researchers can continue to refine our understanding of neuropharmacology and pave the way for the next generation of targeted therapeutics.

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Comparing the inhibitory potency of different benzyloxybenzo[d]isoxazole-3-amine derivatives

An in-depth technical analysis for researchers, scientists, and drug development professionals evaluating sphingolipid metabolism modulators.

The Therapeutic Imperative of Targeting Sphingomyelin Synthase 2 (SMS2)

Sphingomyelin synthases (SMS) are critical nodes in sphingolipid metabolism, catalyzing the transfer of a phosphorylcholine headgroup from phosphatidylcholine (PC) to ceramide, generating sphingomyelin (SM) and diacylglycerol (DAG). Among the isoforms, Sphingomyelin Synthase 2 (SMS2) has emerged as a high-value therapeutic target. Elevated SMS2 activity is mechanistically linked to chronic inflammation, atherosclerosis, type 2 diabetes (T2DM), and the promotion of immunosuppressive M2-like macrophage polarization in tumor microenvironments [1].

A major hurdle in SMS inhibitor development has been achieving isoform selectivity. While SMS2 knockout mice show improved metabolic profiles and reduced inflammation, inhibiting SMS1 is highly toxic, leading to severe physiological deficits including hearing loss and impaired cellular homeostasis [2]. Therefore, developing highly selective SMS2 inhibitors is paramount for clinical viability.

Structural Evolution: The Benzyloxybenzo[d]isoxazole-3-amine Scaffold

Early SMS inhibitors like D609 suffered from poor potency (IC₅₀ > 300 μM) and extreme chemical instability due to its xanthogenate structure [3]. Subsequent generations, such as the D2-series, improved potency but introduced toxic α-aminonitrile groups.

To overcome these limitations, researchers employed a conformational restriction strategy . By locking the flexible pharmacophore into a rigid benzyloxybenzo[d]isoxazole-3-amine core, the entropic penalty upon binding the SMS2 active site is dramatically reduced. This rigid scaffold not only enhances binding affinity but also sterically clashes with the SMS1 active site, driving the >500-fold selectivity observed in lead compounds like Compound 15w (SMS2-IN-2) [1].

Sphingolipid metabolic pathway illustrating SMS2 inhibition by benzyloxybenzo[d]isoxazole-3-amines.

Comparative Inhibitory Potency and Pharmacokinetics

The table below synthesizes the quantitative performance of key benzyloxybenzo[d]isoxazole-3-amine derivatives against historical and parallel benchmarks. Compound 15w stands out as the optimal lead, balancing sub-micromolar potency, massive selectivity, and a 56% oral bioavailability (F)[1].

Compound	Chemical Scaffold	SMS2 IC₅₀ (μM)	SMS1 IC₅₀ (μM)	Selectivity Ratio (SMS1/SMS2)	In Vivo Efficacy Profile
Compound 15w (SMS2-IN-2)	4-Benzyloxybenzo[d]isoxazole-3-amine	0.10	56.0	>560	High (Reduces IL-6, reverses M2 polarization)
Compound 3a	4-Benzyloxybenzo[d]isoxazole-3-amine	0.34	>50.0	>140	Moderate
Ly93	2-Benzyloxybenzamide	0.091	133.9	>1400	High (Potent, but distinct scaffold)
D609	Tricyclodecan-9-yl-xanthogenate	375.0	N/A	Low	Poor (Highly unstable in plasma)

Self-Validating Experimental Methodologies

To ensure scientific integrity and reproducibility, the evaluation of these derivatives relies on robust, self-validating assay systems. Below are the definitive protocols for quantifying SMS2 inhibition.

A. In Vitro Fluorescent SMS2 Inhibition Assay

Causality & Design: Traditional radiometric assays generate hazardous waste and are difficult to scale. We utilize NBD-Ceramide (a fluorescently tagged substrate). This creates a self-validating mass balance system: by quantifying both the depletion of NBD-Ceramide and the equimolar formation of NBD-Sphingomyelin, we confirm that the enzyme is specifically inhibited and that the compound is not simply causing substrate degradation or fluorescence quenching.

• Enzyme Preparation: Express and purify human SMS2 and SMS1 in yeast or mammalian cell systems to maintain proper post-translational folding.

• Reaction Assembly: In a 96-well plate, combine 10 μM NBD-Ceramide, 100 μM PC, and the purified SMS2 enzyme in a Tris-HCl buffer (pH 7.5) containing 1 mM EDTA.

• Inhibitor Incubation: Introduce benzyloxybenzo[d]isoxazole-3-amine derivatives at logarithmic concentration gradients (0.001 μM to 100 μM). Incubate at 37°C for 30 minutes.

• Lipid Extraction (Bligh-Dyer Method): Quench the reaction with Chloroform/Methanol (2:1 v/v). Causality: Sphingolipids are highly hydrophobic; this specific biphasic extraction ensures 100% recovery of both substrate and product from the aqueous buffer, preventing signal loss.

• HPLC Separation & Quantification: Inject the organic phase into a normal-phase HPLC equipped with a fluorescence detector (Ex: 465 nm, Em: 530 nm).

• Data Analysis: Calculate the IC₅₀ using non-linear regression based on the ratio of NBD-SM / (NBD-SM + NBD-Ceramide).

Step-by-step workflow for the self-validating in vitro SMS2 fluorescent inhibition assay.

B. In Vivo Pharmacodynamic Profiling (db/db Mouse Model)

Causality & Design: To validate that the in vitro potency of Compound 15w translates to phenotypic efficacy, db/db mice are utilized. Why db/db? These mice possess a leptin receptor mutation making them a robust, naturally occurring model for obesity-induced T2DM and chronic systemic inflammation—the exact pathologies driven by SMS2 overactivity[1].

• Dosing Regimen: Administer Compound 15w orally at 20 mg/kg/day and 50 mg/kg/day for 6 weeks. The compound is formulated in PEG300/Tween-80/Saline to maximize solubility and gastrointestinal absorption.

• Biomarker Tracking: At weeks 2, 4, and 6, draw blood to measure plasma SM levels via ELISA. A dose-dependent drop in plasma SM validates target engagement in vivo.

• Inflammatory Cytokine Profiling: Post-euthanasia, extract hepatic and adipose tissues. Perform RT-qPCR and Western blotting to quantify IL-6, TNF-α, and NF-κB attenuation.

• Macrophage Polarization Analysis: Use flow cytometry (CD11b⁺, F4/80⁺, CD206⁺ gating) on tumor or adipose-infiltrating macrophages to confirm the reduction of the immunosuppressive M2 phenotype [4].

Conclusion

The transition from unstable, non-selective agents to the 4-benzyloxybenzo[d]isoxazole-3-amine class represents a watershed moment in sphingolipid-targeted pharmacology. By utilizing a conformational restriction strategy, derivatives like Compound 15w achieve the elusive >500-fold SMS2/SMS1 selectivity required for clinical safety. Supported by self-validating mass-balance assays and robust in vivo disease models, this scaffold provides a definitive blueprint for developing therapeutics against atherosclerosis, T2DM, and inflammation-driven oncogenesis.

References

• Mo, M., Yang, J., et al. (2018). Discovery of 4-Benzyloxybenzo[d]isoxazole-3-amine Derivatives as Highly Selective and Orally Efficacious Human Sphingomyelin Synthase 2 Inhibitors that Reduce Chronic Inflammation in db/db Mice. Journal of Medicinal Chemistry.[Link]

• Lu, M. H., et al. (2012). Sphingomyelin synthase 1 is required for normal hearing. The Journal of Physiology.[Link]

• Meng, A., Luberto, C., et al. (2004). Sphingomyelin synthase as a potential target for D609-induced apoptosis in U937 human monocytic leukemia cells. Experimental Cell Research. [Link]

• Li, Y., et al. (2020). Sphingomyelin synthase 2 facilitates M2-like macrophage polarization and tumor progression in a mouse model of triple-negative breast cancer. Acta Pharmacologica Sinica (via PMC).[Link]

A comparative review of derivatization reagents for the analysis of amines

Title: A Comparative Review of Derivatization Reagents for the Analysis of Amines

Introduction For researchers, scientists, and drug development professionals, the accurate quantification of amine-containing compounds—such as amino acids, neurotransmitters, and biogenic amines—is a critical yet challenging step in metabolomics and proteomics[1][2]. Direct analysis of these compounds by Liquid Chromatography-Mass Spectrometry (LC-MS) or High-Performance Liquid Chromatography (HPLC) is often hampered by their high polarity, low volatility, poor ionization efficiency, and the lack of a strong chromophore or fluorophore[3][4].

As a Senior Application Scientist, I frequently encounter analytical bottlenecks where underivatized amines exhibit poor chromatographic retention and severe matrix suppression. Chemical derivatization offers a robust solution by covalently attaching a tag to the amine functional group, thereby increasing its hydrophobicity, enhancing ionization efficiency, and shifting its mass to a cleaner region of the spectrum[2][5]. However, no single reagent is universally superior; the choice is a calculated trade-off between reaction kinetics, derivative stability, and detector compatibility[1][2].

This guide objectively compares the most prominent amine derivatization reagents, providing the mechanistic causality behind experimental choices and field-validated protocols to ensure a self-validating analytical system.

Section 1: Mechanistic Overview & Reagent Selection Logic

The fundamental chemistry of amine derivatization relies on the nucleophilic attack of the unshared electron pair on the amine nitrogen onto an electrophilic center of the reagent. Causality dictates that this reaction must occur under alkaline conditions (typically pH 8.5–10.5) to ensure the amine remains deprotonated and nucleophilic[6][7]. If the pH is too low, the amine is protonated and unreactive; if too high, the reagent may rapidly hydrolyze before reacting with the analyte.

Figure 1: Decision matrix for selecting amine derivatization reagents based on analyte and detector.

Section 2: Comparative Analysis of Core Reagents

1. Dansyl Chloride (DNS-Cl) Dansyl chloride is a highly versatile reagent that reacts with both primary and secondary amines to form stable sulfonamide derivatives[1][3].

• Mechanism & Causality: The reaction requires a mildly alkaline environment (pH ~9.5). Because DNS-Cl also reacts slowly with water, an excess of the reagent is required, and the reaction must be heated (40–60°C) to drive it to completion[6].

• Performance: It generates products with excellent fluorescence and exceptionally high ionization efficiency in positive-mode LC-MS[1]. The derivatives are stable for days, allowing for large batch processing without signal degradation.

2. o-Phthalaldehyde (OPA) OPA is the gold standard for high-throughput HPLC-Fluorescence (HPLC-FL) analysis of primary amines[1][3].

• Mechanism & Causality: OPA reacts exclusively with primary amines in the presence of a nucleophilic thiol (e.g., 2-mercaptoethanol or 3-mercaptopropionic acid) to form a highly fluorescent 1-alkylthio-2-alkylisoindole[1].

• Performance: The reaction is nearly instantaneous at room temperature. However, the resulting isoindole is chemically unstable and degrades within minutes[4]. Therefore, OPA derivatization must be performed using an automated pre-column injector immediately prior to analysis.

3. 9-Fluorenylmethyl Chloroformate (FMOC-Cl) FMOC-Cl reacts rapidly with both primary and secondary amines, yielding highly fluorescent and MS-compatible carbamate derivatives[1][8].

• Mechanism & Causality: The reaction occurs at room temperature. A critical mechanistic caveat is that excess FMOC-Cl hydrolyzes into FMOC-OH, a highly fluorescent byproduct that can co-elute with target analytes and cause severe matrix interference[3].

• Performance: To maintain a self-validating system, protocols must include a quenching step (e.g., adding a hydrophobic amine like adamantanamine) or a liquid-liquid extraction step to remove excess reagent[3]. FMOC derivatives are particularly useful under highly acidic chromatography conditions[1].

4. AccQ-Tag / AQC (6-aminoquinolyl-N-hydroxysuccinimidyl carbamate) AQC is a premium reagent designed for the rapid and robust analysis of amino acids and biogenic amines[9].

• Mechanism & Causality: AQC reacts with primary and secondary amines to form highly stable unsymmetrical ureas. The major byproduct, 6-aminoquinoline (AMQ), does not significantly interfere with the fluorescence of the derivatized analytes.

• Performance: The reaction is completed in 10 minutes at 55°C, and the derivatives are stable for weeks, making it ideal for high-throughput LC-MS and HPLC-UV workflows.

Section 3: Quantitative Performance Comparison

To facilitate objective selection, the following table synthesizes the quantitative performance metrics of these reagents based on comparative experimental data[1][3][8].

Reagent	Amine Compatibility	Reaction Time & Temp	Derivative Stability	Approx. LOD (LC-MS/FL)	Preferred Detector	Primary Limitation
Dansyl-Cl	1° and 2° Amines	30–60 min @ 40–60°C	High (Days)	~1–10 nM	LC-MS, HPLC-FL	Long reaction time; requires heating.
OPA	1° Amines Only	1–5 min @ RT	Low (Minutes)	~1 nM	HPLC-FL	Unstable derivatives; requires automated injection.
FMOC-Cl	1° and 2° Amines	10–20 min @ RT	High (Days)	~10–50 nM	LC-MS, HPLC-FL	Fluorescent byproduct interference; requires quenching.
AQC	1° and 2° Amines	10 min @ 55°C	Very High (Weeks)	~100 fmol	LC-MS, HPLC-UV	Reagent cost; sensitive to high buffer salts.

Section 4: Field-Proven Experimental Protocols

A robust analytical method requires a self-validating protocol where every step has a clear chemical purpose. Below are optimized methodologies for two of the most common workflows.

Protocol 1: Dansylation for LC-MS Analysis [3][6] Objective: Maximize ionization efficiency for trace-level amine detection.

• Sample Preparation: Extract amines using a suitable solvent (e.g., 0.1 M perchloric acid) to precipitate proteins. Centrifuge and collect the supernatant.

• pH Adjustment (Causality): To 100 µL of the extract, add 200 µL of saturated sodium bicarbonate buffer (pH 9.5–10.5). Why? Amines must be deprotonated to act as effective nucleophiles against the dansyl chloride.

• Derivatization Reaction: Add 200 µL of freshly prepared Dansyl-Cl solution (5 mg/mL in acetone). Vortex thoroughly.

• Incubation: Incubate the mixture in the dark at 40°C for 45 minutes. Why? The reaction kinetics of sulfonamide formation are slow at room temperature; heating ensures quantitative conversion.

• Reaction Quenching: Add 10 µL of 25% ammonia solution or an internal standard amine (e.g., methylamine) and incubate for 5 more minutes. Why? This consumes the unreacted Dansyl-Cl, preventing it from continuously reacting with the matrix or degrading the column.

• Analysis: The mixture can be diluted with the mobile phase, filtered, and directly injected into the LC-MS system.

Protocol 2: Automated Pre-Column OPA Derivatization for HPLC-FL [1][3] Objective: High-throughput, highly sensitive detection of primary amines.

• Reagent Preparation: Dissolve 10 mg of OPA in 1 mL of methanol. Add 9 mL of 0.4 M borate buffer (pH 10.4) and 10 µL of 2-mercaptoethanol. Store in a dark vial in the autosampler.

• Sample Preparation: Ensure the sample is in a compatible aqueous buffer (pH 7–8).

• Automated Mixing (Causality): Program the autosampler to draw 10 µL of sample and 10 µL of the OPA reagent. Mix in the loop for exactly 1 minute. Why? The isoindole derivative degrades rapidly; strict timing ensures the derivative reaches the detector at its maximum fluorescence yield.

• Injection: Inject immediately onto a C18 reversed-phase column.

Section 5: Experimental Workflow

The following diagram maps the critical path of a standard pre-column derivatization workflow, highlighting the sequence of chemical interventions required before instrumental analysis.

Figure 2: Standard experimental workflow for the pre-column derivatization of amine samples.

Conclusion & Best Practices

When designing an amine analysis workflow, the derivatization reagent must align with both the target analyte's structure and the available instrumentation. Dansyl-Cl remains the most robust choice for LC-MS due to its high ionization efficiency and derivative stability[1]. Conversely, for rapid, high-throughput HPLC-FL of primary amines, automated OPA derivatization is unmatched in speed and sensitivity[3]. Regardless of the reagent chosen, maintaining strict control over reaction pH, temperature, and quenching is paramount to achieving reproducible, self-validating quantitative data.

References

• Tai, H.-C., Lkhagva, A., Shen, C.-C., & Leung, Y.-S. (2020). Comparative study of five different amine-derivatization methods for metabolite analyses by liquid chromatography-tandem mass spectrometry. Journal of Chromatography A, 1610, 460536. Available at: [Link]

• Rebane, R., Oldekop, M.-L., & Herodes, K. (2012). Comparison of amino acid derivatization reagents for LC-ESI-MS analysis. Introducing a novel phosphazene-based derivatization reagent. Journal of Chromatography B, 904, 99-106. Available at: [Link]

• Delaiti, S., Larcher, R., Pedò, S., & Nardin, T. (2025). Development and Validation of a Fast UHPLC–HRMS Method for the Analysis of Amino Acids and Biogenic Amines in Fermented Beverages. Beverages, 11(5), 124. Available at: [Link]

• Zhu, Y., et al. (2015). Derivatization methods for LC-MS analysis of endogenous compounds. Bioanalysis, 7(19). Available at: [Link]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of {[4-(Benzyloxy)phenyl]methyl}(butyl)amine hydrochloride

As researchers and drug development professionals, our commitment to innovation is matched by our responsibility to ensure safety and environmental stewardship. The proper management of chemical waste is not merely a regulatory hurdle; it is a cornerstone of a compliant, safe, and efficient laboratory. This guide provides a detailed, step-by-step protocol for the disposal of {[4-(Benzyloxy)phenyl]methyl}(butyl)amine hydrochloride, grounding procedural steps in the chemical principles that dictate them.

Hazard Identification and Risk Assessment: The "Why"

Before any disposal protocol can be implemented, a thorough understanding of the compound's potential hazards is essential. While a specific Safety Data Sheet (SDS) for this exact molecule may not always be accessible, we can infer its hazard profile from its structural motifs—an amine hydrochloride salt containing a benzyloxy group.

• Amine Hydrochloride Salt: This functional group classifies the compound as an irritant. Analogous amine hydrochloride structures are known to cause skin irritation (H315), serious eye irritation (H319), and potential respiratory irritation (H335).[1][2] The hydrochloride salt form generally increases water solubility but also introduces acidic properties.

• Acute Toxicity: Based on notified classifications for similar structures, this compound is likely harmful if swallowed or in contact with skin (Acute Tox. 4).[3]

• Thermal Decomposition: In the event of a fire, amine- and chlorine-containing organic compounds can produce highly toxic and corrosive byproducts, including nitrogen oxides (NOx), carbon oxides (CO, CO2), and hydrogen chloride gas.[4][5]

This risk profile mandates that {[4-(Benzyloxy)phenyl]methyl}(butyl)amine hydrochloride be treated as hazardous chemical waste . Under no circumstances should it be disposed of in regular trash or poured down the drain.[2][6][7]

Immediate Safety and Handling Precautions

Prior to handling the waste, establishing a safe working environment is paramount.

• Personal Protective Equipment (PPE): Always wear appropriate PPE to prevent exposure.[1]

  • Eye Protection: Chemical safety goggles are mandatory.

  • Hand Protection: Chemical-resistant gloves (e.g., nitrile) must be worn.

  • Body Protection: A lab coat should be worn to protect from incidental contact.

• Engineering Controls: All handling of this waste, especially if it is in a powdered form that can be inhaled, should be conducted within a well-ventilated area, preferably a certified chemical fume hood.[1][7]

Step-by-Step Disposal Protocol: The "How"

The disposal of this compound follows the "cradle-to-grave" principle for hazardous waste management established by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[6][8]

Step 3.1: Waste Collection and Containerization

The first step is to securely contain the waste at the point of generation.[9]

• Solid Waste: Unused or contaminated solid {[4-(Benzyloxy)phenyl]methyl}(butyl)amine hydrochloride should be placed directly into a designated hazardous waste container.

• Liquid Waste (Solutions): Solutions containing this compound must be collected in a separate, compatible hazardous waste container. Do not mix with other waste streams unless you have confirmed compatibility.

• Container Requirements:

  • The container must be in good condition, free of leaks or damage.[9]

  • It must be made of a material compatible with the waste. High-density polyethylene (HDPE) or glass containers are typically appropriate. Do not use metal containers for acidic waste.[8][10]

  • The container must have a secure, screw-on cap to prevent leaks and spills. It must remain closed at all times except when waste is being added.[9]

Step 3.2: Waste Labeling

Proper labeling is a critical regulatory requirement and ensures safe handling by all personnel.

• All containers must be clearly labeled with the words "HAZARDOUS WASTE" .[7][9][10]

• The label must include the full chemical name(s) of all constituents in the container. Avoid using abbreviations or chemical formulas.[9]

• List the approximate percentage or concentration of each component.

• Include any relevant hazard warnings (e.g., "Irritant," "Toxic").

Step 3.3: Waste Segregation and Storage

Collected waste must be stored safely in a designated Satellite Accumulation Area (SAA) , which is a location at or near the point of generation and under the control of laboratory personnel.[9][11]

• Segregation is Key: Store the waste container away from incompatible materials. For an amine hydrochloride, this primarily includes:

  • Strong Bases: Contact with strong bases can cause an acid-base reaction, liberating the free amine, which may be more volatile or hazardous.

  • Strong Oxidizing Agents: To prevent potentially exothermic or violent reactions.

Step 3.4: Arranging for Final Disposal

Researchers are responsible for the waste up to the point of collection. Final disposal must be handled by trained professionals.

• Contact your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor to schedule a pickup.[7][12]

• Do not accumulate waste indefinitely. Containers should be scheduled for removal when they are approximately 90% full.[9]

Decontamination and Spill Management

Accidents can happen, and a clear plan for decontamination and spill response is essential.

• Decontamination of Empty Containers: Empty containers that once held {[4-(Benzyloxy)phenyl]methyl}(butyl)amine hydrochloride must be decontaminated before being disposed of as non-hazardous waste.

  • Triple-Rinse: Rinse the container three times with a suitable solvent (e.g., water, ethanol) that can dissolve the compound.

  • Collect Rinsate: Crucially, all rinsate from these washes must be collected and disposed of as liquid hazardous waste.[7]

  • Deface Label: After the triple-rinse and air-drying, completely remove or deface the original chemical label.

  • The decontaminated container can now be disposed of in the regular trash or recycling, per your institution's policy.[7]

• Spill Response: For small, manageable spills within a fume hood:

  • Alert personnel in the immediate area.

  • Wearing appropriate PPE, cover the spill with an inert absorbent material like vermiculite or sand.[13]

  • Carefully sweep or scoop the absorbed material into a designated hazardous waste container.

  • Decontaminate the spill area with soap and water, collecting any cleaning materials as hazardous waste.

Data Summary and Workflow Visualization

To simplify these procedures, the key logistical requirements are summarized below.

Parameter	Requirement	Rationale & Source
Waste Classification	Hazardous Waste	Regulated by EPA (RCRA) due to irritant and toxic properties.[3][6][8]
Container Type	Compatible, sealed container (e.g., HDPE, glass).	Prevents leaks and chemical degradation of the container.[9][10]
Container Labeling	"HAZARDOUS WASTE" + Full Chemical Name(s) + Percentages.	Ensures regulatory compliance and safe handling.[7][9]
Storage Location	Designated Satellite Accumulation Area (SAA).	Keeps waste secure and near the point of generation.[11]
Waste Segregation	Store away from strong bases and oxidizing agents.	Prevents dangerous chemical reactions.[9]
Final Disposal	Via institutional EHS or a licensed waste contractor.	Ensures environmentally sound and legally compliant disposal.[12]
Drain/Trash Disposal	Strictly Prohibited.	Prevents environmental contamination and regulatory violations.[6][7]

The following diagram illustrates the decision-making process for proper disposal.

Disposal workflow for {[4-(Benzyloxy)phenyl]methyl}(butyl)amine hydrochloride.

By adhering to these scientifically-grounded and regulation-compliant procedures, you contribute to a culture of safety and responsibility, protecting yourself, your colleagues, and the environment.

References

• Daniels Health. (2025, May 21). How to Ensure Safe Chemical Waste Disposal in Laboratories.
• Columbia University. Hazardous Chemical Waste Management Guidelines. Research Compliance and Safety.
• U.S. Environmental Protection Agency. Laboratory Environmental Sample Disposal Information Document.
• BenchChem. (2025, December). Proper Disposal Procedures for 2-[3-(Benzyloxy)phenyl]benzaldehyde.
• GAIACA. (2022, April 11). How to Dispose of Chemical Waste in a Lab Correctly.
• BenchChem. (2025). Safeguarding Your Laboratory: Proper Disposal Procedures for Florfenicol Amine (hydrochloride).
• Sigma-Aldrich. (2025, November 6). Safety Data Sheet.
• U.S. Environmental Protection Agency. (2025, November 25). Regulations for Hazardous Waste Generated at Academic Laboratories.
• AK Scientific, Inc. Safety Data Sheet: 4-(4-Methylphenoxy)benzylamine hydrochloride.
• Fisher Scientific. (2025, May 1). Safety Data Sheet: 4-Benzyloxyphenol.
• Apollo Scientific. (2023, July 5). Safety Data Sheet: Benzylamine hydrochloride.
• Sigma-Aldrich. (2021, April 12). Safety Data Sheet.
• Capot Chemical. (2023, August 30). MSDS of 4-(4-Methylphenoxy)benzylamine hydrochloride.
• GOV.UK. (2025, January 27). Benzyl chloride - Incident management.
• Fisher Scientific. Safety Data Sheet: Bis(2-chloroethyl)amine hydrochloride.
• NextSDS. {[4-(benzyloxy)phenyl]methyl}(methyl)amine hydrochloride — Chemical Substance Information.
• U.S. Environmental Protection Agency. (2019, October 3). Standard Operating Procedure for Equipment Decontamination.
• Purdue University. Guidelines: Handling and Disposal of Chemicals. Purdue Engineering.
• EBS at Elitechgroup Inc. Safety Data Sheet: Decontamination Solution Concentrate.
• Thermo Fisher Scientific. (2025, September 5). Safety Data Sheet.

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Personal protective equipment for handling {[4-(Benzyloxy)phenyl]methyl}(butyl)amine hydrochloride

Essential Safety, PPE, and Operational Guide for Handling {[4-(Benzyloxy)phenyl]methyl}(butyl)amine hydrochloride

As a Senior Application Scientist, I recognize that handling novel active pharmaceutical ingredients (APIs) and fine research chemicals requires a rigorous, mechanistic approach to safety. {[4-(Benzyloxy)phenyl]methyl}(butyl)amine hydrochloride (CAS 929817-88-9) is a secondary amine derivative utilized in advanced drug development. Due to its specific structural properties—namely the bulky lipophilic benzyl ether moiety combined with a highly water-soluble hydrochloride salt—this compound presents unique handling challenges.

This guide provides a self-validating, step-by-step operational protocol designed to ensure maximum laboratory safety, regulatory compliance, and experimental integrity.

Mechanistic Risk Assessment & Causality

Understanding why a chemical is hazardous is the first step in designing an effective Chemical Hygiene Plan (CHP) under the OSHA Laboratory Standard (29 CFR 1910.1450)[1].

• Particulate Aerosolization: As a hydrochloride salt, this compound typically presents as a crystalline solid or fine powder. During weighing or transfer, these powders can accumulate an electrostatic charge, leading to rapid aerosolization.

• Mucous Membrane Bioavailability: If inhaled, the fine dust dissolves instantly in the moisture of the respiratory tract. Benzylamine derivatives are known to be highly destructive to mucous membranes, causing localized pH alterations, severe irritation, and potential chemical burns[2].

• Dermal Penetration: While the hydrochloride salt is polar, the lipophilic [4-(benzyloxy)phenyl]methyl and butyl groups allow the free-base form (if neutralized by skin pH) to penetrate the dermal layer, leading to systemic toxicity or contact dermatitis[3].

Mechanistic toxicity pathway of inhaled amine hydrochloride particulates.

Toxicological Proxy Data

Because specific toxicological data for {[4-(Benzyloxy)phenyl]methyl}(butyl)amine hydrochloride is limited, safety protocols must be grounded in the proxy data of its parent class (benzylamines). The following quantitative data informs our PPE requirements[2]:

Toxicological Metric	Value	Species	Exposure Route	Regulatory Implication
LD50 (Acute)	552 mg/kg	Rat	Oral	Requires strict ingestion prevention protocols.
LD50 (Acute)	1,350 mg/kg	Rat	Dermal	Mandates impervious chemical gloves.
LC50 (Acute)	> 0.65 mg/L (3h)	Rat	Inhalation	Requires HEPA containment/respirators.
NOAEL	150 mg/kg	Rat	Oral	Baseline for chronic exposure limits.

Mandatory Personal Protective Equipment (PPE) Framework

To mitigate the risks outlined above, the following PPE is non-negotiable when handling the raw powder.

• Respiratory Protection: Handling must occur within a HEPA-filtered negative pressure containment system (e.g., a powder weighing hood or biosafety cabinet) to prevent the escape of hazardous particulates[4]. If a negative pressure hood is unavailable, a NIOSH-approved N95 or P100 particulate respirator is mandatory.

• Hand Protection: Double-gloving with nitrile gloves (minimum 4 mil thickness). Causality: If the outer glove is compromised by the solvent used for solubilization (e.g., DMSO or Methanol), the inner glove provides a critical secondary barrier against dermal absorption.

• Eye Protection: Tightly fitting chemical safety goggles. Standard safety glasses are insufficient as they do not protect against airborne dust settling into the eyes[3].

• Body Protection: A flame-resistant, fully buttoned laboratory coat with knit cuffs, and closed-toe, non-porous shoes.

Operational Plan: Step-by-Step Handling Protocol

This self-validating protocol ensures that every action is verified by a safety check, minimizing the risk of exposure.

Phase 1: Pre-Operation & Setup

• Verify Engineering Controls: Ensure the HEPA negative pressure hood is operational and has a certified face velocity (typically 80-100 fpm)[4].

• Don PPE: Apply the inner pair of nitrile gloves, lab coat, safety goggles, and outer nitrile gloves.

• Prepare Receptacles: Pre-weigh (tare) the destination vial. Ensure the solvent (e.g., DMSO) is readily available within the hood to avoid breaking the containment plane.

Phase 2: Execution (Weighing & Solubilization) 4. Static Mitigation: Use an anti-static gun (Zerostat) or anti-static weigh boats to neutralize the electrostatic charge of the hydrochloride powder, preventing it from "jumping" and aerosolizing. 5. Transfer: Using a clean, stainless-steel micro-spatula, carefully transfer the {[4-(Benzyloxy)phenyl]methyl}(butyl)amine hydrochloride into the tared vial. 6. In-Situ Solubilization: Critical Step: Do not remove the dry powder from the hood. Add the solvent directly to the vial within the negative pressure environment. Cap the vial tightly. Once in solution, the inhalation risk is effectively neutralized.

Phase 3: Post-Operation & Decontamination 7. Surface Decontamination: Wipe down the balance and hood surfaces with a solvent-dampened cloth (e.g., 70% Isopropanol or Ethanol) to capture any microscopic dust. 8. Doffing: Remove the outer gloves inside the hood and dispose of them in a designated solid hazardous waste container. Remove the vial, then doff the remaining PPE.

Step-by-step operational workflow for handling hazardous API powders.

Spill Management & Disposal Plan

In the event of a breach of containment, immediate and calculated action is required.

• Solid Powder Spill: Do NOT dry sweep, as this will aerosolize the compound[5]. Cover the spill with a damp absorbent pad (using water or a mild solvent). Carefully roll the pad to trap the powder, place it in a sealable hazardous waste bag, and label it as "Toxic Organic Solid Waste."

• Solution Spill: Absorb with inert materials (e.g., vermiculite or universal spill pads). Wash the area extensively with soap and water to remove any residual amine hydrochloride.

• Disposal Routing:

  • Solid Waste: Vials, spatulas, and gloves contaminated with the raw powder must be disposed of in designated solid hazardous waste containers for high-temperature incineration.

  • Liquid Waste: If solubilized in DMSO or Methanol, dispose of in the "Non-Halogenated Organic Waste" carboy. If solubilized in Dichloromethane or Chloroform, route to "Halogenated Organic Waste."

References

• Benzylamine CAS No 100-46-9 MATERIAL SAFETY DATA SHEET | CDH Fine Chemical | 2

• Benzylamine Toxicity and Safety Data | Santa Cruz Biotechnology | 3

• 29 CFR 1910.1450 — OSHA Laboratory Standard | MasterControl | 1

• Gemcitabine Hydrochloride Salt Safety Data | Apollo Scientific |5

• 4-Hydrazino-N-methyl Benzene Methanesulfonamide, Hydrochloride Salt - SAFETY DATA SHEET | Santa Cruz Biotechnology | Link

• Negative Pressure HEPA Housing Box Design for Labs | YOUTH Clean Tech | 4

Sources

• 1. mastercontrol.com [mastercontrol.com]
• 2. cdhfinechemical.com [cdhfinechemical.com]
• 3. datasheets.scbt.com [datasheets.scbt.com]
• 4. youthfilter.com [youthfilter.com]
• 5. store.apolloscientific.co.uk [store.apolloscientific.co.uk]